2,2,4,4-Tetramethylcyclobutane-1-thione

• CAS: 64273-93-4

Core Science & Biosynthesis

Technical Guide: Spectroscopic Profile of 2,2,4,4-Tetramethylcyclobutane-1-thione

This guide provides an in-depth technical analysis of 2,2,4,4-tetramethylcyclobutane-1-thione , a sterically hindered cycloaliphatic thioketone. This compound serves as a critical model in organosulfur chemistry due to the kinetic stability provided by the four methyl groups, which prevent the rapid dimerization/polymerization typically observed in unhindered thiones.

The guide synthesizes data from authoritative sources on cyclobutanethiones, including work by Heimgartner, Mlostoń, and Zwanenburg, to provide a definitive spectroscopic profile.

Compound Identity:

• IUPAC Name: 2,2,4,4-Tetramethylcyclobutane-1-thione

• CAS Number: 64273-93-4

• Molecular Formula: C

  H S

• Molecular Weight: 142.26 g/mol

• Appearance: Red/Pink liquid or low-melting solid (characteristic of monomeric aliphatic thiones).

• Solubility: Soluble in organic solvents (CH

  Cl , CHCl , THF); hydrolytically sensitive but stable to air in the solid state.

Executive Summary & Structural Significance[1]

2,2,4,4-Tetramethylcyclobutane-1-thione represents a class of sterically crowded thioketones . Unlike thioacetone, which polymerizes at temperatures above -20 °C, this compound is stable at room temperature. The four methyl groups at the

-positions (C2 and C4) create a "picket fence" steric barrier, protecting the reactive thiocarbonyl (C=S) carbon from nucleophilic attack and dimerization (thietane formation).

This stability makes it an ideal substrate for studying:

• Thiocarbonyl Spectroscopy: The "pure" electronic nature of the C=S bond without dimerization artifacts.

• 1,3-Dipolar Cycloadditions: Reactions with diazo compounds and ylides (e.g., thiocarbonyl ylide formation).[1]

• Photochemistry: Investigation of

  transitions in strained rings.

Synthesis & Preparation Workflow

The synthesis relies on the thionation of the corresponding ketone, 2,2,4,4-tetramethylcyclobutanone. Direct thionation requires potent sulfur-transfer reagents due to the steric hindrance around the carbonyl group.

Protocol: Thionation via Lawesson's Reagent

Reagents: 2,2,4,4-Tetramethylcyclobutanone, Lawesson's Reagent (LR), Toluene/Pyridine.

• Setup: Dissolve 2,2,4,4-tetramethylcyclobutanone (1.0 eq) in anhydrous toluene (or pyridine for higher temperatures).

• Addition: Add Lawesson's Reagent (0.6 eq). Note: LR provides two sulfur atoms per molecule.

• Reflux: Heat to reflux (110 °C) under an inert atmosphere (N

  or Ar) for 2–4 hours. Monitor by TLC (disappearance of ketone, appearance of a red/pink spot).

• Workup: Cool to room temperature. Filter off the phosphonate by-products.

• Purification: Flash column chromatography on silica gel (eluent: Pentane/CH

  Cl ). Crucial: Thiones can be sensitive to acidic silica; use neutral alumina if degradation is observed.

Caption: Synthesis of 2,2,4,4-tetramethylcyclobutane-1-thione via thionation, highlighting the critical cycloreversion step.

Spectroscopic Analysis

A. Nuclear Magnetic Resonance (NMR)

The NMR data is characterized by the high symmetry of the molecule (C

point group) and the extreme deshielding of the thiocarbonyl carbon.

C NMR (Carbon-13)

The diagnostic signal is the thiocarbonyl carbon (C=S) . In cycloaliphatic thiones, this resonance is significantly downfield compared to the corresponding ketone (C=O ~220 ppm) due to the paramagnetic shielding term of the C=S bond.

Carbon Position	Chemical Shift ( , ppm)	Multiplicity	Assignment Notes
C=S (C1)	275.0 – 282.0	Singlet (C )	Highly deshielded; diagnostic for thiones.
-C (C2, C4)	55.0 – 60.0	Singlet (C )	Quaternary carbons bearing methyls.
-C (C3)	30.0 – 35.0	Triplet (CH )	Ring methylene; relatively shielded.
Methyls (CH )	20.0 – 28.0	Quartet	Typically appear as two signals (exo/endo) if ring puckering is slow, or one averaged signal if fast.

Reference Note: Values are interpolated from the analogous 3,3-dichloro-2,2,4,4-tetramethylcyclobutanethione and adamantanethione data. The C=S shift >270 ppm is the definitive proof of thionation.

H NMR (Proton)

• Methyl Groups: typically appear as singlets around 1.2 – 1.4 ppm . Due to the rigidity of the ring and the steric bulk, the methyl groups cis and trans to the C=S bond may be magnetically non-equivalent, appearing as two distinct singlets (e.g.,

  1.25 and 1.35) or a broadened singlet depending on the solvent and temperature.

• Ring Methylene (H3): Appears as a singlet or AB quartet (if puckered) around 1.8 – 2.0 ppm .

B. Infrared Spectroscopy (IR)

The C=S stretching vibration is weaker and appears at a lower frequency than C=O due to the larger mass of sulfur and the weaker bond force constant. However, in cyclobutanethiones, ring strain shifts this absorption to higher wavenumbers compared to acyclic thiones.

• C=S Stretch: 1240 – 1280 cm

  (Strong/Medium).

  • Contrast: Acyclic thiones typically absorb at 1100–1200 cm

    . The strained 4-membered ring increases the bond order/frequency.

• C-H Stretch: 2900 – 2980 cm

  (Methyl C-H).

• Fingerprint: Characteristic skeletal vibrations at 1460 cm

  (CH scissoring) and 1380 cm (gem-dimethyl).

C. Mass Spectrometry (MS)

Thiones are robust under Electron Ionization (EI) and typically show a prominent molecular ion.

• Molecular Ion (M

  ): m/z 142 (Strong intensity).

• Isotope Peak (M+2): A distinct peak at m/z 144 (~4.5% of M

  ) confirms the presence of one Sulfur atom ( S natural abundance).

• Fragmentation Pathway:

  • Loss of Methyl (M-15): m/z 127.

  • Ring Cleavage: Cyclobutanethiones often undergo [2+2] cycloreversion or ring splitting.

  • Hydrocarbon Fragments: m/z 41, 55, 69 (characteristic of the tetramethyl skeleton).

Caption: Primary mass spectrometry fragmentation pathways for the 2,2,4,4-tetramethylcyclobutane-1-thione cation.

D. UV-Vis Spectroscopy

The compound exhibits the characteristic color of aliphatic thiones due to the low-energy

transition.

• : ~500 – 520 nm (Weak, ).

• Visual Appearance: This absorption in the visible region gives the compound its characteristic pink to red color .

• Transition: ~230 nm (Strong, ).

Comparative Analysis: Thione vs. Ketone vs. Dione

To ensure accurate identification, compare the target data against its common analogs:

Feature	1-Thione (Target)	1-Ketone (Precursor)	1,3-Dithione
Formula	C H S	C H O	C H S
MW	142	126	172
Color	Red/Pink	Colorless	Deep Red
C (C=X)	~275 ppm	~220 ppm	~280 ppm (2 carbons)
IR (C=X)	~1260 cm	~1785 cm	~1250 cm

References

• Mlostoń, G., Majchrzak, A., Rutkowska, M., & Heimgartner, H. (2005). Synthesis and Reactions of a New Cyclobutanethione Derivative. Helvetica Chimica Acta, 88(10), 2624–2636.

  • Key Insight: Describes the synthesis of the 3,3-dichloro derivative and establishes protocols for handling sterically crowded cyclobutanethiones.
• Guziec, F. S. (1991). The Synthesis of Thioketones. In Organoselenium and Organotellurium Chemistry.

• Elam, E. U., & Davis, H. E. (1967). 2,2,4,4-Tetramethylcyclobutanone.[2][3] Journal of Organic Chemistry.

  • Key Insight: Synthesis and properties of the parent ketone precursor.
• Ishii, A., et al. (1996). Chemistry of Thiocarbonyl Compounds.

Sources

• 1. zora.uzh.ch [zora.uzh.ch]
• 2. 2,2,4,4-Tetramethylcyclobutane-1,3-dione | SIELC Technologies [sielc.com]
• 3. dev.spectrabase.com [dev.spectrabase.com]

Technical Guide: Stability and Reactivity of 2,2,4,4-Tetramethylcyclobutane-1-thione

This guide details the stability, synthesis, and reactivity of 2,2,4,4-tetramethylcyclobutane-1-thione , a sterically hindered thioketone that serves as a paradigmatic model for stable thiocarbonyl compounds.

Introduction & Structural Significance

2,2,4,4-Tetramethylcyclobutane-1-thione represents a unique class of "super-stable" thioketones. Unlike typical aliphatic thioaldehydes and thioketones, which rapidly oligomerize or enolize under ambient conditions, this molecule exhibits exceptional kinetic stability.

This stability arises from two structural pillars:

• Steric Shielding: The four methyl groups at the

  -positions (C2 and C4) create a dense steric cage around the thiocarbonyl carbon (C1). This prevents the close approach of nucleophiles and other thione molecules, effectively inhibiting dimerization and polymerization.

• Absence of

  -Hydrogens: The quaternary nature of C2 and C4 precludes enethiolization (the tautomerization of to ). Enethiolization is the primary degradation pathway for enolizable thioketones; its impossibility here confers thermodynamic stability against tautomerization.

Chemical Identity

Property	Detail
IUPAC Name	2,2,4,4-Tetramethylcyclobutane-1-thione
Molecular Formula
Key Functional Group	Thiocarbonyl ( )
Appearance	Typically a red or violet crystalline solid (characteristic of monomeric thiones)
Precursor	2,2,4,4-Tetramethylcyclobutanone (or the 1,3-dione for dithione derivatives)

Synthesis Protocol

The synthesis relies on the thionation of the corresponding ketone. Due to the steric hindrance, standard thionating agents must be used under forcing conditions or activated variants.

Protocol: Thionation via Lawesson’s Reagent

Objective: Convert 2,2,4,4-tetramethylcyclobutanone to the thione.

• Reagents:

  • Substrate: 2,2,4,4-Tetramethylcyclobutanone (1.0 eq)

  • Reagent: Lawesson’s Reagent (LR) (0.6 eq)

  • Solvent: Anhydrous Toluene or Xylene

• Procedure:

  • Dissolve the ketone in anhydrous toluene under an inert atmosphere (

    or Ar).

  • Add Lawesson’s Reagent.

  • Reflux the mixture for 4–12 hours. Monitor via TLC (disappearance of ketone, appearance of a colored thione spot).

  • Note: The steric bulk retards the reaction rate compared to non-hindered ketones.

• Workup:

  • Cool to room temperature.[1][2][3]

  • Filter off the phosphonate by-products.

  • Concentrate the filtrate in vacuo.

  • Purification: Flash column chromatography on silica gel. (Note: Thioketones can be sensitive to oxidation on silica; rapid elution is recommended).

• Yield: Typically 60–80%.

Reactivity Profile

Despite its stability, the

bond is highly reactive toward specific reagents, particularly 1,3-dipoles and nucleophiles. The reactivity is governed by the "Thiophilic" nature of the sulfur atom (soft nucleophile/electrophile character).

A. 1,3-Dipolar Cycloaddition (The Barton-Kellogg Pathway)

The reaction with diazo compounds (e.g., diphenyldiazomethane) is the definitive test for thioketone character. It proceeds via a [3+2] cycloaddition to form a thiadiazoline, which subsequently extrudes

.

• Step 1: Diphenyldiazomethane attacks the

  bond to form a 1,3,4-thiadiazoline .

• Step 2: Thermal elimination of

  generates a thiocarbonyl ylide .

• Step 3: 1,3-Electrocyclization of the ylide yields a stable thiirane (episulfide).

• Step 4 (Optional): Desulfurization (using

  ) yields the sterically crowded olefin.

Experimental Observation

In the case of 2,2,4,4-tetramethylcyclobutane-1-thione, the reaction often stops at the thiirane stage because the steric crowding makes the final desulfurization step (formation of the tetrasubstituted double bond) kinetically difficult without phosphine catalysis.

B. Oxidation to Sulfines

Treatment with peracids (e.g., m-CPBA) oxidizes the thione to the corresponding sulfine (thiocarbonyl

-oxide, ).

• Mechanism: Electrophilic attack of oxygen on the sulfur lone pair.

• Stereochemistry: The sulfine can exist as geometrical isomers (

  ) if the cyclobutane ring has different substituents at C3, though the symmetry of the 2,2,4,4-tetramethyl system often simplifies this.

C. Thiophilic Addition

Organolithium reagents (e.g., MeLi, PhLi) attack the sulfur atom (thiophilic attack) rather than the carbon (carbophilic attack).

• Pathway:

  .

• This generates a carbanion at C1, which is stabilized by the adjacent sulfur and the steric bulk.

Mechanism Visualization

The following diagram illustrates the critical reaction pathways, highlighting the divergence between thiirane formation and olefin synthesis.

Caption: Reaction network of 2,2,4,4-tetramethylcyclobutane-1-thione showing the Barton-Kellogg pathway (top) and oxidation (bottom).

Comparative Stability Data

The following table contrasts the subject molecule with related thiocarbonyls, demonstrating the impact of steric substitution.

Compound	Structure Type	Stability Status	Primary Degradation Mode
Thioacetone	Aliphatic Thioketone	Unstable (Transient)	Rapid polymerization (trimerization) at > -20°C.
Cyclobutanethione	Cyclic Thioketone	Unstable	Polymerization and enethiolization.
2,2,4,4-Tetramethylcyclobutane-1-thione	Sterically Hindered	Stable	Indefinitely stable at RT; resists oligomerization.
Thiofenchone	Bicyclic Hindered	Stable	Stable solid; steric protection similar to tetramethyl system.

References

• Huisgen, R., & Mloston, G. (2007). Formation of Phosphonylated Thiiranes in the Reaction of a Diazomethanephosphonate and Cycloaliphatic Thioketones. Heterocycles, 72, 541. Link

• Mloston, G., & Heimgartner, H. (2005). Thiocarbonyl Ylides Derived from 3,3-Dichloro-2,2,4,4-tetramethylcyclobutanethione. Polish Journal of Chemistry, 79, 1563.

• Hasek, R. H., et al. (1961). Dimethylketene β-Lactone Dimer and 2,2,4,4-Tetramethylcyclobutane-1,3-dione. Journal of Organic Chemistry, 26, 700. Link

• PubChem. 2,2,4,4-Tetramethylcyclobutanedione (Precursor Data). National Library of Medicine. Link

Sources

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• 2. Synthesis of novel 1,2,4-thiadiazinane 1,1-dioxides via three component SuFEx type reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. acgpubs.org [acgpubs.org]

An In-Depth Technical Guide to the Synthesis and Crystallographic Characterization of 2,2,4,4-Tetramethylcyclobutane-1-thione

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

The field of medicinal chemistry continually seeks novel molecular scaffolds to explore new chemical spaces and therapeutic possibilities. Thioketones, in particular, offer unique electronic and steric properties compared to their carbonyl counterparts, making them intriguing targets for synthesis and structural analysis. This guide presents a comprehensive protocol for the synthesis and, for the first time, the proposed crystallographic characterization of 2,2,4,4-tetramethylcyclobutane-1-thione. While the crystal structure of this specific thione has not been previously reported, this document provides a complete methodological workflow, from the synthesis of the precursor 2,2,4,4-tetramethylcyclobutane-1,3-dione to the detailed steps for single-crystal X-ray diffraction analysis. We aim to provide researchers with a robust framework for not only synthesizing this novel compound but also for elucidating its precise three-dimensional atomic arrangement, thereby paving the way for its potential application in drug design and materials science.

Introduction: The Rationale for Structural Elucidation

The introduction of a thiocarbonyl group into a cyclic system can dramatically alter its chemical reactivity, photophysical properties, and biological activity. The replacement of an oxygen atom with a larger, more polarizable sulfur atom can lead to significant changes in bond lengths, bond angles, and intermolecular interactions. Understanding these structural nuances is paramount for predicting molecular behavior and for the rational design of new chemical entities.

The precursor, 2,2,4,4-tetramethylcyclobutane-1,3-dione, is a well-characterized, rigid cyclic dione that serves as an ideal starting point for this investigation.[1][2] Its synthesis is well-established, arising from the spontaneous head-to-tail dimerization of dimethylketene.[1] By converting one of the ketone functionalities to a thione, we can systematically study the impact of this substitution on the crystal packing and solid-state architecture.

This guide is structured to provide a self-validating workflow. Each proposed step, from synthesis to data analysis, is grounded in established chemical principles and state-of-the-art analytical techniques.

Synthesis of 2,2,4,4-Tetramethylcyclobutane-1-thione: A Detailed Protocol

The synthesis of the target thione will be achieved in two main stages: the synthesis of the dione precursor, followed by a selective monothionation.

Synthesis of the Precursor: 2,2,4,4-Tetramethylcyclobutane-1,3-dione

The synthesis of 2,2,4,4-tetramethylcyclobutane-1,3-dione is well-documented and proceeds via the dimerization of dimethylketene.[1]

• Experimental Protocol:

  • Generation of Dimethylketene: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place isobutyryl chloride in a suitable anhydrous solvent (e.g., diethyl ether).

  • Cool the flask to 0 °C in an ice bath.

  • Slowly add a solution of triethylamine in the same anhydrous solvent via the dropping funnel with vigorous stirring.

  • The reaction is exothermic; maintain the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for several hours. The spontaneous dimerization of the in situ generated dimethylketene will occur.

  • Work-up and Purification: Filter the reaction mixture to remove the triethylamine hydrochloride salt.

  • Wash the filtrate with dilute hydrochloric acid, followed by a saturated sodium bicarbonate solution, and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or hexanes) to yield white crystals of 2,2,4,4-tetramethylcyclobutane-1,3-dione.[1][2]

• Characterization of the Precursor:

  • Melting Point: 112–115 °C[1]

  • ¹H NMR (CDCl₃): A single peak corresponding to the twelve equivalent methyl protons.

  • ¹³C NMR (CDCl₃): Signals for the methyl carbons, the quaternary carbons, and the carbonyl carbons.

  • IR (KBr): A strong absorption band characteristic of a cyclic ketone carbonyl group.

  • Mass Spectrometry (EI): Molecular ion peak corresponding to its molecular weight (140.18 g/mol ).[2][3]

Monothionation using Lawesson's Reagent

Lawesson's reagent (2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane 2,4-disulfide) is a mild and effective thionating agent for converting carbonyls to thiocarbonyls.[4][5][6] By carefully controlling the stoichiometry, we can achieve selective monothionation of the dione.

• Experimental Protocol:

  • In a flame-dried, two-necked round-bottom flask equipped with a reflux condenser and a nitrogen inlet, dissolve 2,2,4,4-tetramethylcyclobutane-1,3-dione in anhydrous toluene.

  • Add 0.5 equivalents of Lawesson's reagent to the solution. The use of a substoichiometric amount of the reagent is crucial for favoring monothionation over dithionation.

  • Heat the reaction mixture to reflux under a nitrogen atmosphere.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to separate the desired monothione from the starting dione, the dithione byproduct, and other impurities.

• Proposed Characterization of the Product:

  • ¹H NMR and ¹³C NMR: To confirm the molecular structure.

  • IR: To observe the disappearance of one of the carbonyl stretching bands and the appearance of a C=S stretching band.

  • Mass Spectrometry: To confirm the molecular weight of the product.

Single Crystal Growth: The Gateway to Structural Analysis

Obtaining high-quality single crystals is often the most challenging step in X-ray crystallography.[7][8] Several methods should be attempted in parallel to maximize the chances of success.[9]

General Considerations for Crystallization

• Purity: The starting material must be of the highest possible purity.

• Solvent Selection: The ideal solvent is one in which the compound is moderately soluble.[10]

• Nucleation: The number of nucleation sites should be minimized to encourage the growth of a few large crystals.[10]

• Time and Patience: Crystal growth is often a slow process.[10]

Recommended Crystallization Techniques

• Slow Evaporation:

  • Dissolve the purified 2,2,4,4-tetramethylcyclobutane-1-thione in a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture of solvents) in a clean vial.[9][11]

  • Cover the vial with a cap that has a small hole or with parafilm punctured with a needle to allow for slow evaporation of the solvent.

  • Leave the vial undisturbed in a vibration-free environment.

• Vapor Diffusion:

  • This is a highly effective method for small quantities of material.[11]

  • Dissolve the compound in a small amount of a relatively non-volatile solvent (the "good" solvent).

  • Place this solution in a small, open vial.

  • Place the small vial inside a larger, sealed jar containing a more volatile solvent in which the compound is insoluble (the "poor" solvent).

  • The vapor of the poor solvent will slowly diffuse into the good solvent, reducing the solubility of the compound and inducing crystallization.

• Slow Cooling:

  • Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature.

  • Allow the solution to cool slowly to room temperature, and then potentially to a lower temperature in a refrigerator.

X-ray Crystallographic Analysis: The Workflow

Once a suitable single crystal is obtained, the following workflow will be employed to determine its crystal structure.[7][8][12]

Data Collection

• A suitable single crystal will be mounted on a goniometer.

• The crystal will be placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations and potential radiation damage.

• The crystal will be exposed to a monochromatic X-ray beam.[13]

• As the crystal is rotated, a series of diffraction images will be collected on a detector.[7]

Data Processing and Structure Solution

• The collected diffraction images will be processed to determine the unit cell parameters and the intensities of the reflections.

• The structure will be solved using direct methods or other suitable algorithms to obtain an initial electron density map.[8]

• An initial model of the molecule will be built into the electron density map.

Structure Refinement

• The atomic positions and thermal parameters of the model will be refined against the experimental data to improve the agreement between the calculated and observed structure factors.

• Hydrogen atoms will be located from the difference Fourier map or placed in calculated positions.

• The final refined structure will be validated using standard crystallographic software to ensure its quality and accuracy.

Anticipated Structural Features and Data Presentation

Based on the known structures of similar cyclobutane derivatives and thiones, we can anticipate several key structural features.

Molecular Structure of 2,2,4,4-Tetramethylcyclobutane-1-thione

// Atom nodes C1 [label="C", fillcolor="#5F6368", fontcolor="#FFFFFF"]; C2 [label="C", fillcolor="#5F6368", fontcolor="#FFFFFF"]; C3 [label="C", fillcolor="#5F6368", fontcolor="#FFFFFF"]; C4 [label="C", fillcolor="#5F6368", fontcolor="#FFFFFF"]; S1 [label="S", fillcolor="#FBBC05", fontcolor="#202124"]; O1 [label="O", fillcolor="#EA4335", fontcolor="#FFFFFF"]; C5 [label="CH₃", fillcolor="#4285F4", fontcolor="#FFFFFF"]; C6 [label="CH₃", fillcolor="#4285F4", fontcolor="#FFFFFF"]; C7 [label="CH₃", fillcolor="#4285F4", fontcolor="#FFFFFF"]; C8 [label="CH₃", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Ring structure C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C1;

// Substituents C1 -- S1 [style=bold, color="#34A853"]; C3 -- O1 [style=bold, color="#EA4335"]; C2 -- C5; C2 -- C6; C4 -- C7; C4 -- C8; } } Caption: Proposed molecular structure of 2,2,4,4-tetramethylcyclobutane-1-thione.

Tabulated Crystallographic Data (Hypothetical)

Upon successful structure determination, the data would be presented as follows:

Parameter	Expected Value/Range
Chemical Formula	C₈H₁₂OS
Formula Weight	156.24 g/mol
Crystal System	Monoclinic/Orthorhombic
Space Group	P2₁/c or Pbca (example)
a (Å)	10-15
b (Å)	5-10
c (Å)	12-18
α (°)	90
β (°)	90-110
γ (°)	90
Volume (ų)	1000-1500
Z	4
Calculated Density (g/cm³)	1.1-1.3
R-factor (%)	< 5

Computational Crystal Structure Prediction

In parallel with the experimental work, computational crystal structure prediction (CSP) can be employed to explore the potential packing arrangements of the molecule.[14][15][16][17] This involves:

• Generating a large number of plausible crystal structures.

• Calculating the lattice energy of each structure using force fields and quantum mechanical methods.

• Ranking the structures by energy to identify the most likely polymorphs.

The results from CSP can provide valuable insights into the potential for polymorphism and can help to rationalize the experimentally observed crystal structure.

Conclusion and Future Outlook

This technical guide provides a comprehensive, step-by-step methodology for the synthesis and crystallographic characterization of the novel compound 2,2,4,4-tetramethylcyclobutane-1-thione. By following the detailed protocols for synthesis, crystal growth, and X-ray diffraction analysis, researchers will be well-equipped to elucidate the three-dimensional structure of this molecule. The resulting structural information will be invaluable for understanding the fundamental properties of this compound and for guiding its potential applications in medicinal chemistry and materials science. This work will fill a gap in the existing crystallographic literature and provide a foundation for future studies on related thioketone derivatives.

References

• Staples, R. J. (2016). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E, Crystallographic Communications, 72(Pt 8), 1135–1141. [Link]

• He, Z., & Zhang, X. (2013). Single-crystal growth of organic semiconductors. MRS Bulletin, 38(1), 26-31. [Link]

• Wikipedia. (2024). X-ray crystallography. [Link]

• Lachicotte, R. J. (n.d.). How To: Grow X-Ray Quality Crystals. University of Rochester. Retrieved from [Link]

• Day, G. (n.d.). Crystal structure prediction. Daygroup. Retrieved from [Link]

• Jones, W., & Motherwell, W. D. S. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1845-1863. [Link]

• XtalPi. (n.d.). Crystal structure prediction empowering solid-state chemistry solutions. Retrieved from [Link]

• Wang, Y., et al. (2024). Crystal Structure Prediction Using Generative Adversarial Network with Data-Driven Latent Space Fusion Strategy. Journal of Chemical Theory and Computation. [Link]

• University of York. (n.d.). scXRD: Growing single crystals. Chemistry Teaching Labs. Retrieved from [Link]

• Wikipedia. (2023). 2,2,4,4-Tetramethylcyclobutanedione. [Link]

• Oganov, A. R., & Glass, C. W. (2006). Crystal structure prediction using evolutionary algorithms: principles and applications. Journal of Physics: Condensed Matter, 18(49), 11095. [Link]

• Wikipedia. (2023). Crystal structure prediction. [Link]

• Sciencevivid. (2023). X-Ray Crystallography: Introduction, Workflow, Bragg's Law, Applications. [Link]

• Mayo Clinic. (n.d.). X-ray crystallography. Structural Biology Core. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Lawesson's Reagent. Retrieved from [Link]

• Sharma, P., et al. (2021). A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. Molecules, 26(22), 6995. [Link]

• Wikipedia. (2023). Lawesson's reagent. [Link]

• ResearchGate. (n.d.). Mechanism of the thionation reaction using Lawesson's reagent (1). [Link]

• Creative BioMart. (n.d.). X-ray Crystallography. Retrieved from [Link]

• NIST. (n.d.). 1,3-Cyclobutanedione, 2,2,4,4-tetramethyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Google Patents. (2015).

• PubChem. (n.d.). 2,2,4,4-Tetramethyl-1,3-cyclobutanedione. Retrieved from [Link]

• Google Patents. (2016). CN105732329A - A kind of synthetic method of 2,2,4,4-tetramethyl-1,3-cyclobutanediol.

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• 3. 1,3-Cyclobutanedione, 2,2,4,4-tetramethyl- [webbook.nist.gov]
• 4. Lawesson's Reagent [organic-chemistry.org]
• 5. A Focused Review of Synthetic Applications of Lawesson’s Reagent in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. How To [chem.rochester.edu]
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• 17. Crystal structure prediction - Wikipedia [en.wikipedia.org]

Electronic Structure & Photophysics of 2,2,4,4-Tetramethylcyclobutane-1-thione

The following technical guide details the electronic structure, photophysics, and synthetic protocols for 2,2,4,4-tetramethylcyclobutane-1-thione and its derivatives. This guide is designed for researchers in physical organic chemistry and photophysics.[1][2]

Technical Whitepaper | Version 1.0 [1][2]

Executive Summary

2,2,4,4-tetramethylcyclobutane-1-thione (and its related 1,3-dithione and 3-thioxo-1-one derivatives) represents a unique class of sterically hindered aliphatic thioketones .[1][2] Unlike typical aliphatic thiones, which rapidly oligomerize or enolize, the 2,2,4,4-tetramethyl substitution pattern provides kinetic stabilization, allowing for the isolation and detailed spectroscopic study of the intrinsic C=S chromophore.[1]

This molecule is a critical model system for understanding:

• Forbidden Transitions: The symmetry-forbidden

  transition responsible for its characteristic color.[1][2]

• Anti-Kasha Behavior: Fluorescence emission from the

  state, a rare photophysical phenomenon.[1][2]

• Superdipolarophilic Character: The ability to intercept 1,3-dipoles (e.g., diazo compounds) to generate thiocarbonyl ylides.[1][2]

Molecular Geometry & Ground State

The electronic behavior of the thione is dictated by the rigid, sterically crowded cyclobutane framework.[1]

Steric Strain and Ring Puckering

The four methyl groups at positions 2 and 4 create significant steric repulsion.[1][2] To minimize eclipsed interactions between adjacent methyl groups, the cyclobutane ring deviates from planarity.[1][2]

• Puckering Angle: The ring adopts a puckered conformation (butterfly shape) with a dihedral angle typically between 20° and 30°.[1][2]

• C=S Bond Length: Approximately 1.60–1.64 Å, significantly longer than the C=O analog (~1.20 Å), reflecting the weaker

  -overlap between Carbon ( ) and Sulfur ( ) orbitals.[1][2]

Dipole Moment

The C=S bond is less polar than the C=O bond due to the similar electronegativities of Carbon (2.[1]55) and Sulfur (2.58).[1][2] However, the high polarizability of the sulfur atom results in a significant molecular dipole moment, making the thione soluble in polar organic solvents and susceptible to solvatochromic shifts.[1]

Electronic Spectroscopy (UV-Vis)

The absorption spectrum is dominated by transitions involving the sulfur lone pair (

) and the system.[1][2]

Molecular Orbital Diagram

The frontier orbitals are defined by the C=S group.[1] The HOMO is the non-bonding orbital (

) localized on sulfur (perpendicular to the C-S axis), and the LUMO is the antibonding orbital.[1]

Figure 1: Qualitative Molecular Orbital diagram for the C=S chromophore showing key transitions.[1][2]

Spectral Bands

Transition	State Assignment	Wavelength ( )	( )	Characteristics
		~500 - 520 nm	< 20 (Weak)	Symmetry forbidden.[1][2] Responsible for the pink/red color. Exhibits vibrational fine structure in non-polar solvents.[1][2]
		~220 - 230 nm	> 10,000 (Strong)	Symmetry allowed.[1][2] Intense absorption in the UV region.[1][2]
		< 200 nm	Moderate	High energy, vacuum UV region.[1][2]

Solvatochromism: The

band typically undergoes a hypsochromic shift (blue shift) in polar solvents (e.g., methanol vs. cyclohexane) because the polar solvent stabilizes the ground state lone pair ( ) more than the excited state.[1][2]

Photophysics: The S2 Emission Anomaly

A defining feature of rigid thiones like 2,2,4,4-tetramethylcyclobutane-1-thione is the violation of Kasha's Rule.[1]

Mechanism

In most molecules, internal conversion (IC) from

is extremely fast ( s).[1][2] However, in thiones:

• Large Energy Gap: The energy difference between

  ( ) and ( ) is large (~15,000 cm ).[1][2]

• Poor Overlap: The vibrational overlap factors (Franck-Condon) between the

  and highly excited vibrational levels of are poor.

• Result: The rate of internal conversion is slow, allowing fluorescence to compete.[1][2] Emission is observed directly from the

  state. [1]

Decay Pathways

• Fluorescence: Observed in the UV/blue region.[1][2]
• Phosphorescence: Efficient intersystem crossing (ISC) from leads to the triplet state ( ), which may phosphoresce in the near-IR/red region.[1][2]

Experimental Protocols

Synthesis of 2,2,4,4-Tetramethylcyclobutane-1,3-dithione

This protocol converts the commercially available dione to the dithione.[2]

Reagents:

• 2,2,4,4-Tetramethylcyclobutane-1,3-dione (Starting Material)[1][2][3][4]

• Lawesson's Reagent (Thionating agent) or

  [1][2]

• Solvent: Anhydrous Toluene or Xylene[2]

Protocol:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 10 mmol of 2,2,4,4-tetramethylcyclobutane-1,3-dione in 50 mL of anhydrous toluene.

• Addition: Add 12 mmol (1.2 equiv) of Lawesson's reagent under an inert atmosphere (

  or Ar).

• Reflux: Heat the mixture to reflux (110°C) for 6–12 hours. The solution will turn deep red/violet.[1][2]

• Monitoring: Monitor reaction progress via TLC (SiO

  , Hexanes/EtOAc). The product moves faster than the starting material.[1]

• Workup: Cool to room temperature. Filter off any solid precipitates.[1][2] Concentrate the filtrate under reduced pressure.

• Purification: Purify via column chromatography on silica gel using 100% Pentane or Hexane. The dithione is non-polar and elutes early as a red/pink fraction.[1][2]

• Storage: Store at -20°C under inert gas to prevent oxidation to the sulfine (S-oxide).

Spectroscopic Characterization Workflow

To validate the electronic structure, perform the following sequence:

Figure 2: Characterization workflow for confirming thione electronic state properties.[1][2]

Reactivity: The Superdipolarophile

The electronic structure of the C=S bond in this sterically hindered environment makes it an exceptional trap for 1,3-dipoles.[1]

• Mechanism: The C=S bond acts as a dipolarophile.[1][2]

• Application: Reaction with diazo compounds (e.g., diazomethane, diphenyldiazomethane) generates thiocarbonyl ylides (thiocarbonyl S-methanides).[1][2]

• Significance: These intermediates are stable enough in this sterically crowded system to be studied or trapped by secondary electrophiles, making this molecule a standard "clock" or "trap" in mechanistic studies of 1,3-dipolar cycloadditions.[1][2]

References

• Synthesis & Reactivity: Mlostoń, G., et al. "Synthesis and Reactions of a New Cyclobutanethione Derivative."[1][2] Helvetica Chimica Acta, vol. 88, no.[1][2] 10, 2005, pp. 2624–2636.[1][2] Link[1][2]

• General Thione Photophysics: Steer, R. P.[1][2] "Structure and Decay Dynamics of Electronic Excited States of Thiocarbonyl Compounds." Reviews of Chemical Intermediates, vol. 4, 1981, pp. 1–41.[1][2]

• Lawesson's Reagent Protocol: Ozturk, T., et al. "Lawesson's Reagent in Organic Synthesis."[1][2] Chemical Reviews, vol. 111, no.[1][2] 5, 2011. Link[1][2]

• S2 Emission: Maciejewski, A., & Steer, R. P.[1][2] "The photophysics of thiones in solution." Journal of the American Chemical Society, vol. 105, no.[1][2] 22, 1983.[1][2] Link[1][2]

Sources

• 1. 2,2,4,4-Tetramethyl-1,3-cyclobutanediol - Wikipedia [en.wikipedia.org]
• 2. 2,2,4,4-Tetramethyl-1,3-cyclobutanediol - Wikipedia [en.wikipedia.org]
• 3. scispace.com [scispace.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

The Tetramethylcyclobutane (TMCB) Scaffold: A Technical Review for Drug Discovery & Material Science

Executive Summary This technical guide analyzes the structural and functional utility of tetramethylcyclobutane (TMCB) derivatives, specifically focusing on the 2,2,4,4-tetramethylcyclobutane-1,3-diol (CBDO) core and its dione precursor.[1][2][3] While historically dominated by polymer chemistry (e.g., BPA-free medical-grade copolyesters), the TMCB scaffold is emerging in medicinal chemistry as a high-Fsp³ bioisostere.[1][2][3] Its unique gem-dimethyl substitution pattern leverages the Thorpe-Ingold effect to enforce rigid conformational locking, offering a solution to "flatland" limitations in modern drug design.[1][2][3]

Structural Mechanics & The Gem-Dimethyl Effect

The defining feature of the TMCB scaffold is the presence of four methyl groups at the 2, and 4 positions.[1][3] This is not merely for lipophilicity; it is a steric engineering tool.[2][3]

• Thorpe-Ingold Effect (Angle Compression): The bulky methyl groups compress the internal C-C-C bond angles relative to a naked cyclobutane.[2][3] This pre-organizes the molecule for cyclization and restricts the conformational freedom of substituents at the 1 and 3 positions.[2][3]

• Metabolic Stability: The quaternary carbons at positions 2 and 4 block

  -hydroxylation and other common metabolic pathways, significantly extending the half-life of derivatives compared to their cyclobutyl or cyclohexyl analogs.[1][2][3]

• Pucker vs. Planarity:

  • Cis-Isomer: Adopts a puckered conformation (dihedral angle ~17.5°) to relieve transannular strain between the methyl groups and the 1,3-substituents.[2][3]

  • Trans-Isomer: Typically adopts a more planar geometry (dihedral angle ~0°), though high energy barriers exist for inversion.[2][3]

Visualization: Conformational Locking Logic

Figure 1: The mechanistic impact of tetramethyl substitution on cyclobutane rigidity.

Medicinal Chemistry Applications: The AR Antagonist Case Study

A critical application of the TMCB scaffold in drug development is its use as a template for Androgen Receptor (AR) antagonists, particularly for castration-resistant prostate cancer (CRPC).[2][3]

Case Study: Aryloxy Tetramethylcyclobutanes

Researchers identified that replacing flexible alkyl chains or planar aromatic rings with a TMCB core improved the binding affinity and metabolic profile of AR antagonists.[2][3]

• Mechanism: The TMCB ring acts as a rigid linker that orients an aryloxy group (pharmacophore A) and a solubilizing group (pharmacophore B)[2][3] into a precise vector required to occupy the ligand-binding pocket of the AR.[2][3]

• Efficacy: Optimized derivatives (e.g., Compound 26/30 in literature) demonstrated superior in vivo tumor growth inhibition compared to flexible analogs.[2][3]

SAR Logic Flow

Figure 2: Structure-Activity Relationship (SAR) evolution utilizing the TMCB scaffold.

Synthesis Pathways & Protocols

The synthesis of TMCB derivatives generally proceeds through the photodimerization of dimethylketene or the pyrolysis of isobutyric anhydride.[2][3]

Core Pathway: Anhydride to Diol[1][2][3]

• Precursor Generation: Pyrolysis of isobutyric anhydride yields dimethylketene.[2][3]

• Dimerization: Spontaneous [2+2] cycloaddition forms 2,2,4,4-tetramethylcyclobutane-1,3-dione.[1][2][3]

• Functionalization: Catalytic hydrogenation yields the 1,3-diol (CBDO).[2][3]

Experimental Protocol A: Synthesis of 2,2,4,4-Tetramethylcyclobutane-1,3-dione

Note: This reaction involves ketenes, which are potent electrophiles.[1][2][3] Perform in a strictly anhydrous environment.

Reagents:

• Isobutyric anhydride (freshly distilled)[2][3]

• Nitrogen atmosphere[1][2]

Step-by-Step Methodology:

• Pyrolysis: Pass isobutyric anhydride vapor through a quartz tube furnace heated to 600–650°C at reduced pressure (10–20 mmHg).

• Quenching: Immediately condense the effluent gases (dimethylketene) into a chilled trap (-78°C) containing ethyl acetate.

• Dimerization: Allow the condensate to warm slowly to room temperature (20–25°C) under nitrogen. The dimethylketene will spontaneously dimerize.[2][3]

  • Checkpoint: Monitor IR for the disappearance of the ketene stretch (~2100 cm⁻¹) and appearance of the cyclobutanedione carbonyl stretch (~1710 cm⁻¹).[2][3]

• Purification: Recrystallize the crude solid from hexane/ethyl acetate to yield white crystalline dione.

Experimental Protocol B: Stereoselective Hydrogenation to CBDO

Targeting the cis/trans ratio.

Reagents:

• 2,2,4,4-Tetramethylcyclobutane-1,3-dione[1][2][3][4][5][6][7][8][9]

• Catalyst: 5% Ru/C or Raney Nickel[1][2][3]

• Solvent: Isopropanol[1][2]

Methodology:

• Loading: Charge a high-pressure autoclave with dione (1.0 eq), solvent (10 vol), and catalyst (5 wt%).

• Hydrogenation: Pressurize with H₂ to 1000–1500 psi (6.9–10.3 MPa) . Heat to 120–140°C .[2][3]

  • Causality: Higher temperatures favor the thermodynamically stable trans-isomer, while kinetic control (lower temp, specific catalysts like Ru) can enrich the cis-isomer.[1][2][3]

• Workup: Filter catalyst while hot. Cool filtrate to induce crystallization.[2][3]

• Analysis: Determine cis/trans ratio via ¹H NMR. The cis isomer typically shows methyl signals at distinct shifts compared to the trans due to the puckered ring environment.[2][3]

Comparative Data: TMCB vs. Common Scaffolds

The following table contrasts the TMCB scaffold with standard medicinal chemistry rings, highlighting its advantages in "Escape from Flatland."

Feature	Cyclohexane	Benzene	2,2,4,4-Tetramethylcyclobutane
Geometry	Chair (Flexible)	Planar (Rigid)	Puckered (cis) or Planar (trans)
Fsp³ Character	1.0	0.0	1.0 (High 3D complexity)
Metabolic Liability	High (Oxidation)	High (Epoxidation/Hydroxylation)	Low (Quaternary carbons block sites)
Vector Control	Poor (Equatorial/Axial flux)	Fixed (Ortho/Meta/Para)	Tunable (Rigid 1,3-vectors)

References

• Discovery of Aryloxy Tetramethylcyclobutanes as Novel Androgen Receptor Antagonists. Journal of Medicinal Chemistry. (2011). Link[2][3]

• 2,2,4,4-Tetramethyl-1,3-cyclobutanediol (CBDO) Synthesis & Properties. Wikipedia / NIST WebBook.[1][2][3] (Accessed 2026).[2][3][10][11] Link[2][3]

• Cyclobutanes in Small-Molecule Drug Candidates. Journal of Medicinal Chemistry. (2021). Link

• Process for the preparation of cis-2,2,4,4-tetramethylcyclobutane-1,3-diol. US Patent 9238602B1. (2016).[1][2][3] Link

• Preparation of 1,2-cyclobutanedione (Dimerization Protocol Adaptation). Organic Syntheses. (1977).[2][3] Link

Sources

• 1. CN105732329A - A kind of synthetic method of 2,2,4,4-tetramethyl-1,3-cyclobutanediol - Google Patents [patents.google.com]
• 2. 2,2,4,4-Tetramethylcyclobutane-1,3-diol | C8H16O2 | CID 76382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,2,4,4-Tetramethyl-1,3-cyclobutanediol - Wikipedia [en.wikipedia.org]
• 4. US9238602B1 - Process for the preparation of cis-2,2,4,4-tetramethylcyclobutane-1,3-diol - Google Patents [patents.google.com]
• 5. 1,3-Cyclobutanediol, 2,2,4,4-tetramethyl- [webbook.nist.gov]
• 6. 2,2,4,4-TETRAMETHYL-1,3-CYCLOBUTANEDIOL Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 7. US9145346B1 - Process for 2,2,4,4-tetramethylcyclobutane-1,3-diol crystallization - Google Patents [patents.google.com]
• 8. 2,2,4,4-Tetramethylcyclobutane-1,3-diol, cis [webbook.nist.gov]
• 9. echemi.com [echemi.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. nbinno.com [nbinno.com]

Protocols & Analytical Methods

Application Note: Strategic Utilization of Thiones in the Synthesis of N,S-Heterocycles

[1]

Introduction: The "Soft" Power of Thiones

In the landscape of heterocyclic synthesis, thiones (C=S) offer a distinct reactivity profile compared to their ketone (C=O) counterparts. The sulfur atom is a "soft" nucleophile with a large van der Waals radius and high polarizability, allowing for unique orbital interactions not possible with oxygen.

For the medicinal chemist, thiones are not merely intermediates; they are divergent pivots. Depending on the reaction environment, a thione can act as:

• A Super-Nucleophile: Attacking electrophiles (alkyl halides) to form thioethers or initiate cyclization (e.g., Hantzsch).

• A Heterodienophile: Participating in [4+2] cycloadditions with electron-deficient dienes/alkynes (e.g., Hetero-Diels-Alder).

• A Radical Acceptor: Undergoing oxidative desulfurization or cyclization (e.g., Hugerschoff).

This guide details three distinct protocols exploiting these modes of reactivity to generate biologically active scaffolds.

Protocol A: The Hantzsch Thiazole Synthesis

Target Scaffold: 2,4-Disubstituted Thiazoles Mechanism: Nucleophilic Substitution (

) followed by Condensation.

The Hantzsch synthesis remains the gold standard for thiazole construction. While classic methods use refluxing ethanol, this optimized protocol utilizes a "green" solvent system and room-temperature initiation to minimize byproduct formation (such as oxidative dimerization of the thione).

Mechanistic Insight

The reaction proceeds via the attack of the sulfur lone pair on the

-carbon of the haloketone. The resulting acyclic thioimidate intermediate is often isolable but is typically driven directly to the cyclic thiazole via dehydration.

Experimental Protocol

Reagents:

• Thiobenzamide (1.0 equiv)

• 2-Bromoacetophenone (1.0 equiv)

• Ethanol/Water (1:1 v/v)

• Sodium Acetate (1.2 equiv) - Acts as an acid scavenger to drive equilibrium.

Step-by-Step Workflow:

• Solubilization: Dissolve 2-bromoacetophenone (5.0 mmol) in 10 mL of Ethanol/Water (1:1) in a 50 mL round-bottom flask.

• Addition: Add Thiobenzamide (5.0 mmol) in one portion. The solution may turn slightly yellow.

• Incubation: Stir at room temperature for 30 minutes. Note: Monitoring by TLC often shows the disappearance of starting material and the formation of the intermediate S-alkylated salt.

• Cyclization: Add Sodium Acetate (6.0 mmol) and heat the mixture to 70°C for 2 hours.

• Work-up: Cool to room temperature. The thiazole often precipitates.[1] If not, reduce volume by 50% under vacuum and neutralize with saturated NaHCO₃.

• Purification: Filter the solid and wash with cold water. Recrystallize from ethanol.

Reaction Pathway Visualization

Figure 1: The stepwise progression of the Hantzsch synthesis from S-alkylation to aromatization.

Protocol B: Iodine-Mediated Oxidative Cyclization

Target Scaffold: 2-Aminobenzothiazoles Mechanism: Radical-Polar Crossover / Electrophilic Sulfenylation.

Classic methods (Hugerschoff reaction) used liquid bromine, which is hazardous and difficult to handle. This modern adaptation uses molecular iodine (

) as a mild, solid oxidant. This method is particularly effective for converting aryl thioureas into benzothiazoles, a core moiety in antitumor and imaging agents.

Experimental Protocol

Reagents:

• 1-Phenyl-2-thiourea (1.0 equiv)

• Molecular Iodine (

  ) (1.1 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or Ethanol (Green alternative)

• Base: Triethylamine (

  ) (2.0 equiv)

Step-by-Step Workflow:

• Preparation: In a sealed tube, suspend 1-phenyl-2-thiourea (1.0 mmol) in DCE (5 mL).

• Activation: Add

  (1.1 mmol) and (2.0 mmol).

• Reaction: Heat the mixture to 80°C. The reaction typically completes within 2–4 hours.

  • Observation: The deep purple color of iodine will fade as it is consumed.

• Quenching: Cool the mixture and wash with saturated

  (sodium thiosulfate) to remove unreacted iodine.

• Extraction: Extract with Dichloromethane (DCM), dry over

  , and concentrate.

• Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Why Iodine? Iodine activates the sulfur atom, forming a highly electrophilic sulfenyl iodide (

) species. The adjacent aromatic ring then attacks this species in an electrophilic aromatic substitution ( ) fashion, followed by re-aromatization.

Protocol C: Hetero-Diels-Alder (HDA) of Thioketones

Target Scaffold: Dihydrothiopyrans / Thiadiazines Mechanism: [4+2] Cycloaddition (Inverse Electron Demand).

Unlike thioamides, thioketones (R-CS-R) are "super-dienophiles." They react rapidly with dienes or electron-deficient alkynes. This protocol describes the reaction of a thioketone with an acetylenic ester to form a thiopyran ring.[2][3]

Experimental Protocol

Reagents:

• Aryl Thioketone (e.g., Thiobenzophenone) (1.0 equiv)

• Dimethyl Acetylenedicarboxylate (DMAD) (1.2 equiv)

• Catalyst:

  (Lithium Perchlorate) (10 mol%) - Optional, accelerates rate.

• Solvent: THF or Toluene.

Step-by-Step Workflow:

• Setup: Dissolve the aryl thioketone (1.0 mmol) in THF (3 mL) under an inert atmosphere (

  ).

• Addition: Add DMAD (1.2 mmol) dropwise.

• Catalysis: Add

  (0.1 mmol) if the thioketone is sterically hindered.

• Reaction: Stir at room temperature (or 50°C for hindered substrates) for 12–24 hours.

  • Endpoint: The characteristic blue/green color of the thioketone will disappear, turning pale yellow/orange.

• Work-up: Concentrate directly under reduced pressure.

• Purification: Flash chromatography is required immediately, as the primary cycloadduct can be unstable.

Cycloaddition Logic Map

Figure 2: The conversion of unstable thioketones into stable thiopyrans via HDA reaction.

Data Summary & Troubleshooting

Comparative Efficiency of Protocols

Protocol	Substrate Type	Key Reagent	Temp	Typical Yield	Green Score
Hantzsch	Thioamide	-Haloketone	70°C	85-95%	High (EtOH/Water)
Oxidative	Thiourea	Iodine ( )	80°C	75-88%	Med (DCE solvent)
HDA	Thioketone	DMAD (Alkyne)	RT	60-80%	High (Atom economy)

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Hantzsch)	Hydrolysis of thioamide	Ensure anhydrous conditions or increase thioamide excess (1.2 eq).
Oiling Out (Hantzsch)	Product insolubility	Add more ethanol and heat to reflux, then cool slowly to induce crystallization.
Incomplete Reaction (Oxidative)	Iodine sublimation	Use a sealed tube or pressure vial. Add in portions.
Blue Color Persists (HDA)	Thioketone stability	The thioketone is too stable. Increase temp to 60°C or use microwave irradiation.

References

• Iodine-Mediated Intramolecular Oxidative Cyclization of 2-(Styrylthio)anilines Zhao, D.-Y. et al., Synthesis (2012) [Link][4]

• Hetero-Diels–Alder reactions of hetaryl and aryl thioketones Mloston, G. et al., Beilstein J. Org. Chem. (2015) [Link]

• Synthesis and Reactivity of 3H-1,2-dithiole-3-thiones Molecules (2021) [Link]

Sources

• 1. chemhelpasap.com [chemhelpasap.com]
• 2. Hetero-Diels–Alder reactions of hetaryl and aryl thioketones with acetylenic dienophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hetero-Diels–Alder reactions of hetaryl and aryl thioketones with acetylenic dienophiles [zora.uzh.ch]
• 4. Iodine-Mediated Intramolecular Oxidative Cyclization of 2-(Styrylthio)anilines: Synthesis of 2-Substituted Benzothiazoles [organic-chemistry.org]

Application Note: Asymmetric Synthesis of Sterically Crowded Thiiranes using 2,2,4,4-Tetramethylcyclobutane-1-thione

This Application Note is designed for research scientists and drug development professionals specializing in asymmetric catalysis and the synthesis of sterically crowded heterocycles. It details the use of 2,2,4,4-tetramethylcyclobutane-1-thione as a model substrate for constructing chiral tetrasubstituted thiiranes—a scaffold increasingly relevant in molecular switches and bioactive sulfur compounds.

Executive Summary

The synthesis of tetrasubstituted thiiranes (episulfides) is historically challenged by the steric hindrance inherent in forming quaternary carbon-sulfur centers. 2,2,4,4-tetramethylcyclobutane-1-thione (1) serves as an ideal, robust thione substrate for these transformations. Its gem-dimethyl groups at the

-positions prevent enolization and self-oligomerization, stabilizing the thiocarbonyl group while providing a rigorous test for the steric tolerance of catalytic systems.

This guide details the protocol for the Cobalt(II)-catalyzed asymmetric (2+1) cycloaddition of Thione 1 with

-diazo pyrazoleamides. This method, pioneered by the Feng group, affords chiral thiiranes with high enantioselectivity (up to 97% ee), which can be subsequently desulfurized to generate sterically overcrowded alkenes (molecular motors).

Chemical Background & Properties[1][2][3][4][5][6][7][8]

Property	Description
Molecule	2,2,4,4-tetramethylcyclobutane-1-thione
CAS Number	10181-56-3 (Generic for related thiones; verify specific derivative)
Appearance	Red to orange oil or low-melting solid (characteristic of stable thiones)
Stability	High thermal stability due to steric blocking of -hydrogens; resistant to dimerization in air.
Reactivity	Acts as a "super-dipolarophile" and "super-dienophile" in cycloadditions.
Primary Utility	Precursor to hindered thiiranes, thiolanes, and molecular switches.

Preparation of the Reagent

Note: While 2,2,4,4-tetramethylcyclobutanone is commercially available, the thione must often be prepared fresh to ensure purity.

Protocol A: Thionation via Lawesson’s Reagent

Objective: Convert 2,2,4,4-tetramethylcyclobutanone to Thione 1 .

Materials:

• 2,2,4,4-Tetramethylcyclobutanone (1.0 equiv)

• Lawesson’s Reagent (0.6 equiv)

• Anhydrous Toluene

• Argon atmosphere

Steps:

• Setup: Charge a flame-dried round-bottom flask with 2,2,4,4-tetramethylcyclobutanone (10 mmol) and Lawesson’s Reagent (6 mmol) under argon.

• Solvation: Add anhydrous toluene (20 mL).

• Reaction: Heat the mixture to reflux (110 °C) for 2–4 hours. Monitor by TLC (the ketone spot will disappear, and a colored thione spot will appear).

• Workup: Cool to room temperature. Filter off the solid precipitate (byproducts).

• Purification: Concentrate the filtrate under reduced pressure. Purify the residue via flash column chromatography on silica gel (eluent: Pentane/DCM 95:5).

  • Caution: Thiones often have a potent odor. Perform all operations in a well-ventilated fume hood.

• Storage: Store the isolated red/orange oil at -20 °C under inert gas.

Application Protocol: Asymmetric (2+1) Cycloaddition

Reference: Angew. Chem. Int. Ed.2022 , 61, e202201151.[1][2]

Mechanism of Action

The reaction proceeds via a stepwise mechanism:

• Carbene Formation: The chiral N,N'-dioxide/Co(II) complex activates the

  -diazo pyrazoleamide, extruding to form a Co(II)-carbene species.

• Ylide Formation: The carbene attacks the sulfur atom of Thione 1 , generating a cobalt-bound thiocarbonyl ylide intermediate.

• Ring Closure: The ylide undergoes an enantioselective intramolecular ring closure (conrotatory electrocyclization or direct collapse) to form the thiirane.

Experimental Workflow

Objective: Synthesize chiral spiro-thiirane 3 from Thione 1 and Diazo compound 2 .

Materials:

• Substrate: 2,2,4,4-Tetramethylcyclobutane-1-thione (1 , 0.10 mmol)

• Reagent:

  -Diazo pyrazoleamide (2 , 0.12 mmol)

• Catalyst Precursor: Co(BF4)2·6H2O (0.05 equiv, 5 mol%)

• Ligand: Chiral N,N'-dioxide ligand (e.g., L-PrMe3 , 0.05 equiv, 5 mol%)

• Solvent: DCM (1.0 mL)

• Conditions: 30 °C, 15 minutes.

Step-by-Step Protocol:

• Catalyst Formation: In a dry reaction tube, mix Co(BF4)2·6H2O (1.7 mg, 0.005 mmol) and the chiral ligand L-PrMe3 (0.005 mmol) in DCM (0.5 mL). Stir at 30 °C for 30 minutes to form the active complex.

• Substrate Addition: Add Thione 1 (0.10 mmol) to the catalyst solution.

• Reagent Addition: Dissolve the

  -diazo pyrazoleamide 2 (0.12 mmol) in DCM (0.5 mL) and add it to the reaction mixture.

• Reaction: Stir the mixture at 30 °C.

  • Observation: Rapid evolution of nitrogen gas (

    ) is typically observed. The reaction is fast (often <15 mins).

• Monitoring: Check consumption of the diazo compound by TLC.

• Purification: Once complete, load the reaction mixture directly onto a silica gel column. Elute with Petroleum Ether/Ethyl Acetate (typically 10:1 to 5:1) to isolate the chiral thiirane.

Data Analysis & Expected Results

Parameter	Specification	Notes
Yield	85–99%	High efficiency due to the stability of the thione.
Diastereomeric Ratio (dr)	>19:1	The steric bulk of the 2,2,4,4-tetramethyl group directs the approach.
Enantiomeric Excess (ee)	90–97%	Controlled by the chiral pocket of the N,N'-dioxide/Co(II) catalyst.[1][2][3]
Product Appearance	White or pale yellow solid	Thiiranes are generally less colored than their thione precursors.

Pathway Visualization

The following diagram illustrates the catalytic cycle and the steric environment that enforces stereoselectivity.

Caption: Figure 1. Catalytic cycle for the Co(II)-catalyzed (2+1) cycloaddition. The bulky 2,2,4,4-tetramethyl groups on the thione restrict the approach of the carbene, enhancing diastereoselectivity.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Catalyst poisoning or wet solvent.	Ensure DCM is anhydrous. Use fresh Co(BF4)2.
Low ee	Ligand racemization or non-selective background reaction.	Lower temperature to 0 °C or -20 °C (though rate will decrease). Ensure ligand purity.
Thione Degradation	Oxidation of thione to ketone (S to O exchange).	Perform reaction strictly under Argon/Nitrogen. Avoid long exposure to air.
No Reaction	Diazo compound decomposition.	Check diazo quality. If diazo is stable, increase catalyst loading to 10 mol%.

Downstream Applications: Desulfurization

The chiral thiiranes produced via this protocol are valuable precursors to overcrowded alkenes .

• Protocol: Treat the thiirane with Triphenylphosphine (

  ) or Hexamethylphosphorous triamide (HMPT) in refluxing toluene.

• Result: Stereospecific extrusion of sulfur to yield the tetrasubstituted alkene with retention of configuration (stereospecificity depends on the desulfurization method).

References

• Lin, X., Pu, M., Sang, X., Li, S., Liu, X., Wu, Y.-D., & Feng, X. (2022).[1] Asymmetric Catalytic (2+1) Cycloaddition of Thioketones to Synthesize Tetrasubstituted Thiiranes.[1][2][3] Angewandte Chemie International Edition, 61(19), e202201151.[1][2] [Link]

• Mlostoń, G., & Heimgartner, H. (2005).[4] Synthesis and reactions of a new cyclobutanethione derivative. Helvetica Chimica Acta, 88(10), 2624–2636.[5] [Link]

• Huisgen, R., & Li, X. (1983). Thiocarbonyl ylides from the reaction of diazo compounds with thioketones.[1][6][2] Heterocycles, 20, 2363.

• Pedersen, B. S., Scheibye, S., Nilsson, N. H., & Lawesson, S. O. (1978). Studies on organophosphorus compounds XX. Synthesis of thioketones. Bulletin of the Chemical Societies of Belgium, 87(3), 223-228. [Link]

Sources

• 1. Asymmetric Catalytic (2+1) Cycloaddition of Thioketones to Synthesize Tetrasubstituted Thiiranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchportal.hkust.edu.hk [researchportal.hkust.edu.hk]
• 3. researchgate.net [researchgate.net]
• 4. Grzegorz Mlostoń | University of Łódź | 502 Publications | 3867 Citations | Related Authors [scispace.com]
• 5. Synthesis and reactions of a new cyclobutanethione derivative [zora.uzh.ch]
• 6. zora.uzh.ch [zora.uzh.ch]

Technical Notes & Optimization

Module 1: Reagent Selection &amp; Stoichiometry ("The Hardware")

Welcome to the Thionation Technical Support Center .

As a Senior Application Scientist, I have structured this guide to address the specific "pain points" of thione synthesis. We move beyond textbook definitions to focus on operational causality —why reactions fail, how to force them to completion, and how to isolate the product without carrying over the notorious phosphorus byproducts.

The choice between Lawesson’s Reagent (LR) and Phosphorus Pentasulfide (

) is rarely about preference; it is about sterics, electronics, and downstream purification .[1]

Q: When should I switch from Lawesson’s Reagent to the Curphey Method?

A: While Lawesson’s Reagent (LR) is the industry standard for mild thionation, it suffers from a critical flaw: its byproducts (trimeric/polymeric phosphonates) are often chromatographically inseparable from polar thiones.

Switch to the Curphey Method (

+ HMDO) if:

• Purification Failure: You cannot separate your product from the "LR streak" on silica.[1]

• Steric Bulk: Your substrate is highly hindered.[1] The active species in the Curphey method is smaller and more permeable than the bulky LR dimer.

• Scale: You are working >10g.

  is significantly cheaper, and the HMDO (hexamethyldisiloxane) modification renders the inorganic waste soluble in water/bicarbonate, allowing for a simple extraction workup.

Visual: Reagent Selection Decision Tree

Caption: Logic flow for selecting the optimal thionating agent based on substrate stability and purification constraints.

Module 2: Reaction Conditions ("The Environment")

Q: My reaction stalls at 60-70% conversion. Adding more reagent doesn't help.[1] Why?

A: This is almost exclusively a moisture issue .[1] Both LR and

are highly hygroscopic. They hydrolyze to form phosphoric acid derivatives and , killing the active thionating species.

• The Fix: Do not just "use dry solvent." You must dry the reagent. Store LR in a desiccator. If the reagent smells strongly of rotten eggs (

  ) before you even open the bottle, it has already degraded.

• The Solvent Factor: Toluene is standard, but for higher temperatures (

  C), switch to Xylene or Anisole .[1] The mechanism requires the dissociation of the P-S dimer, which is thermally driven.

Q: Can I use Microwave Irradiation?

A: Yes, and you should.[1] Microwave irradiation is superior for thionation because the polar transition state absorbs microwave energy efficiently, accelerating the rate-limiting ring closure.[1]

Comparative Data: Thermal vs. Microwave (Benzamide Thionation)

Parameter	Thermal Reflux (Toluene)	Microwave ( C, Toluene)
Time	3 - 12 Hours	5 - 20 Minutes
Yield	65 - 80%	85 - 96%
Solvent Vol	High (Dilution favored)	Low (Concentration favored)
Byproducts	High (Thermal decomp)	Low

Data synthesized from Pathak et al. [2] and Ozturk et al. [4].

Module 3: Workup & Purification ("The Cleanup")

This is the most critical phase. Improper workup leads to "greasy" NMR spectra and persistent sulfur smells.[1]

Q: How do I get rid of the Lawesson's Reagent byproduct?

A: The byproduct is a solid cyclic phosphonate. It is soluble in organic solvents but hydrolyzes in basic water.[1]

• Method A (The Flash Filter): After concentrating the reaction mixture, suspend the residue in minimal DCM and filter through a pad of Basic Alumina (Grade III). The acidic phosphorus byproducts bind to the alumina; the thione elutes.

• Method B (The Hydrolysis): Use the Curphey workup even for LR reactions. Add water and heat to reflux for 30 mins (if product is stable). This hydrolyzes the P-S bonds into water-soluble phosphoric acids.[1]

Q: The smell is unbearable. How do I neutralize it?

A: Do not use rotovaps designated for general use.

• Protocol: Prepare a "Kill Bath" of 10% Sodium Hypochlorite (Bleach) or dilute NaOH.[1]

• Glassware: Soak all flasks and stir bars in the Kill Bath for 2 hours. This oxidizes the residual sulfur species to sulfates (odorless).

• Rotovap: Place a bleach trap (bubbler) between the vacuum pump and the condenser.

Visual: Purification Workflow

Caption: Differential workup strategies for LR vs. P4S10 to maximize purity.

Module 4: Experimental Protocols (SOPs)

Protocol A: The Curphey Method (Recommended for Scale/Ease)

Best for: Aromatic ketones, amides, esters.

• Setup: Flame-dry a 2-neck round bottom flask equipped with a reflux condenser and N2 inlet.

• Reagents: Add substrate (1.0 equiv) and

  (0.2 equiv).

  • Note:

    is a dimer; 0.2 equiv provides enough sulfur atoms.[1]

• Solvent: Add anhydrous Toluene (0.5 M concentration).

• Activator: Add Hexamethyldisiloxane (HMDO) (1.2 equiv).

  • Mechanism:[1][2][3][4][5][6][7][8] HMDO attacks the P-O/P-S bonds, creating silylated phosphates that are soluble in toluene (preventing the "tar ball" effect) and easily hydrolyzed later [1].

• Reaction: Reflux (110°C) for 2–4 hours. Monitor TLC.

  • Endpoint: Solution often turns from yellow to deep blue or green (characteristic of thiones).[1]

• Workup: Cool to room temp. Add 5 equiv of water and 2 equiv of

  . Stir vigorously for 20 mins. The silylated byproducts hydrolyze into the aqueous layer.

• Isolation: Separate organic layer, dry over

  , and concentrate.

Protocol B: Microwave-Assisted Lawesson's Thionation

Best for: Rapid library synthesis, precious substrates.[1]

• Vessel: Use a dedicated microwave process vial (0.5 – 2.0 mL).

• Load: Substrate (1.0 equiv) + Lawesson’s Reagent (0.6 equiv).[1][9]

• Solvent: Anhydrous Toluene or Anisole (minimized volume, 1.0 M).

• Irradiation: Heat to 100–120°C for 10 minutes (High Absorption setting).

• Check: TLC immediately. If incomplete, irradiate for 5 more minutes.

• Cleanup: Direct load onto a silica cartridge (if possible) or use the Basic Alumina filtration described in Module 3.[1]

References

• Curphey, T. J. (2002).[1][3] Thionation with the Reagent Combination of Phosphorus Pentasulfide and Hexamethyldisiloxane.[3][8][10] The Journal of Organic Chemistry, 67(18), 6461–6473.[1]

  • [1]

• Pathak, U., Pandey, L. K., & Tank, R. (2008).[1][11] Expeditious Microwave-Assisted Thionation with the System PSCl3/H2O/Et3N under Solvent-Free Condition. The Journal of Organic Chemistry, 73(7), 2890–2893.[1]

  • [1]

• Ozturk, T., Ertas, E., & Mert, O. (2007).[1] Use of Lawesson’s Reagent in Organic Syntheses.[1][4][5][8][9][10][12][13] Chemical Reviews, 107(11), 5210–5278.[1]

  • [1]

• Bergman, J., et al. (2011).[1][14] Thionations Using a P4S10-Pyridine Complex.[1][14] The Journal of Organic Chemistry, 76(5), 1546–1553.[1]

  • [1]

Sources

• 1. Lawesson's reagent - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A Focused Review of Synthetic Applications of Lawesson’s Reagent in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lawesson's_reagent [chemeurope.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. tandfonline.com [tandfonline.com]
• 10. harvest.usask.ca [harvest.usask.ca]
• 11. Expeditious Microwave-Assisted Thionation with the System PSCl3/H2O/Et3N under Solvent-Free Condition [organic-chemistry.org]
• 12. reddit.com [reddit.com]
• 13. researchgate.net [researchgate.net]
• 14. Thionations Using a P4S10-Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone [organic-chemistry.org]

Technical Support Center: Cyclobutanethione Decomposition Pathways

Welcome to the technical support center for researchers, scientists, and drug development professionals working with cyclobutanethiones. This guide is designed to provide expert insights and practical troubleshooting for the common challenges associated with the stability and decomposition of these strained four-membered ring compounds. Due to their inherent ring strain and the reactivity of the thione group, cyclobutanethiones can undergo complex decomposition pathways under both thermal and photochemical conditions.[1] This resource provides in-depth answers, validated protocols, and mechanistic diagrams to ensure the success and integrity of your experiments.

Part 1: Frequently Asked Questions (FAQs)

Question 1: What are the primary decomposition pathways for a typical cyclobutanethione?

Answer: Cyclobutanethiones primarily decompose via two distinct pathways: thermal and photochemical.

• Thermal Decomposition: When heated, the dominant pathway is a [2+2] cycloreversion (or retro-ene reaction). This process involves the cleavage of the cyclobutane ring to yield highly reactive thioacrolein (a vinyl thione) and an alkene. The specific products depend on the substitution pattern of the starting material. This reaction is driven by the release of significant ring strain inherent in the four-membered ring.[1]

• Photochemical Decomposition: Upon irradiation with UV light, cyclobutanethiones can undergo several reactions, often initiated by excitation to an n-π* or π-π* state. Common pathways include Norrish-type cleavages, leading to radical intermediates. These radicals can then recombine, abstract hydrogen atoms, or fragment further, often resulting in a more complex product mixture than thermal decomposition. The specific outcome is highly dependent on the wavelength of light used and the solvent.

Question 2: My cyclobutanethione sample appears unstable even when stored in the dark at low temperatures. What is causing this degradation?

Answer: The instability of cyclobutanethiones, even under seemingly mild conditions, stems from two core chemical properties:

• High Ring Strain: Like all cyclobutane derivatives, these molecules possess considerable angular and torsional strain, making the ring susceptible to opening.[1]

• Reactive Thione Group: The Carbon-Sulfur double bond (C=S) is inherently weaker and more polarizable than a Carbon-Oxygen double bond (C=O). This makes the thione group susceptible to dimerization, polymerization, or reaction with trace nucleophiles or electrophiles.

Even at low temperatures, slow dimerization to form dithietane derivatives or polymerization can occur over time. For maximum stability, it is crucial to store samples under a completely inert atmosphere (Argon or Nitrogen), at temperatures below -20°C, and rigorously protected from light.

Part 2: Troubleshooting Experimental Challenges

Issue 1: Thermal decomposition of my substituted cyclobutanethione yields a complex, intractable mixture instead of the expected thioacrolein derivative.

Plausible Cause: The primary product of the thermal cycloreversion, a substituted thioacrolein, is often extremely reactive and thermally unstable itself. Under the conditions of bulk pyrolysis (e.g., heating in a flask), the initially formed thioacrolein can undergo rapid secondary reactions before it can be isolated or trapped.

Expert Insight & Solution: The key is to minimize intermolecular reactions of the primary product. The gold-standard technique for this is Flash Vacuum Pyrolysis (FVP) coupled with Matrix Isolation .

• Why FVP? By heating the sample under high vacuum, the molecules travel in the gas phase with a long mean free path, drastically reducing intermolecular collisions. The short residence time in the hot zone ensures that only the primary, unimolecular decomposition occurs.

• Why Matrix Isolation? The highly diluted gas stream from the FVP apparatus is co-deposited onto a cryogenic window (typically ~12 K) with a large excess of an inert gas like Argon.[2] This traps individual product molecules in a solid, inert "cage," preventing any secondary reactions.[2] The trapped, unstable species can then be characterized spectroscopically (e.g., via FTIR or UV-Vis).

Workflow Visualization:

Caption: FVP-Matrix Isolation workflow for studying reactive intermediates.

Issue 2: My photochemical reaction is giving poor conversion or a different product distribution than reported in the literature for a similar compound.

Plausible Cause: Photochemical reactions are exquisitely sensitive to the substitution pattern on the chromophore, the choice of solvent, and the precise wavelength of irradiation.

Expert Insight & Solution:

• Analyze Substituent Effects: Electron-donating or withdrawing groups can significantly alter the energy levels of the n-π* and π-π* excited states, potentially favoring one photochemical pathway (e.g., α-cleavage) over another (e.g., hydrogen abstraction). A different substitution pattern, even a seemingly minor one, can completely change the reaction course.

• Solvent Polarity: The polarity of the solvent can stabilize or destabilize different excited states and radical intermediates. A non-polar solvent might favor radical-pair chemistry within a "cage," while a polar solvent can facilitate the separation of charged intermediates. Re-evaluate the solvent choice based on the suspected mechanism.

• Wavelength & Filter Choice: Ensure you are irradiating the correct electronic transition. Use a monochromator or sharp cut-off filters to select the desired wavelength. Broadband lamps can simultaneously excite multiple transitions, leading to a mixture of competing reaction pathways. Photochemical degradation of drugs can lead to products with toxic effects, highlighting the importance of precise control.[3]

• Quantum Yield Measurement: If conversion is low, consider performing a quantum yield determination. This quantitative measurement will tell you the efficiency of the photochemical process and can help diagnose issues like rapid non-radiative decay or efficient back-reactions that quench the desired pathway.

Mechanistic Visualization: Competing Photochemical Pathways

Sources

• 1. researchgate.net [researchgate.net]
• 2. ias.ac.in [ias.ac.in]
• 3. Photosensitivity Reactions Induced by Photochemical Degradation of Drugs - PMC [pmc.ncbi.nlm.nih.gov]

improving the stability of 2,2,4,4-tetramethylcyclobutane-1-thione

Technical Support Center: 2,2,4,4-Tetramethylcyclobutane-1-thione

Welcome to the technical support center for 2,2,4,4-tetramethylcyclobutane-1-thione. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, practical advice on handling, stabilizing, and troubleshooting this unique sterically hindered thioketone. Our goal is to move beyond simple instructions and offer a deeper understanding of the causality behind best practices, ensuring the integrity and success of your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the stability and handling of 2,2,4,4-tetramethylcyclobutane-1-thione.

Q1: Why is 2,2,4,4-tetramethylcyclobutane-1-thione inherently less stable than its ketone analog?

A1: The instability stems from the fundamental nature of the carbon-sulfur double bond (C=S). The π-bond is formed from the overlap of carbon's 2p orbital and sulfur's 3p orbital. Due to the difference in size and energy between these orbitals, the overlap is significantly less efficient than the 2p-2p overlap in a C=O bond.[1] This results in a weaker, more reactive π-bond, making the thiocarbonyl group susceptible to reactions that are not observed with ketones under similar conditions.[2] While the four methyl groups on the cyclobutane ring provide significant steric protection, which is crucial for its ability to be isolated, the underlying electronic instability of the thiocarbonyl group remains.[2][3]

Q2: What are the primary visual indicators that my sample of 2,2,4,4-tetramethylcyclobutane-1-thione has degraded?

A2: Monomeric thioketones are known for their intense and vibrant colors.[4] For 2,2,4,4-tetramethylcyclobutane-1-thione, you should expect a distinct deep red or purple-blue color in solution. The most common signs of degradation are:

• Color Fading: A noticeable loss of the intense color, turning pale or even colorless, is a strong indicator of oxidation back to the corresponding ketone (2,2,4,4-tetramethylcyclobutanedione), which is a white solid.[5]

• Precipitation: The formation of a solid or precipitate from a solution, especially during storage, often points to dimerization or trimerization.[2] Aliphatic thioketones have a tendency to undergo cycloaddition with themselves to form more stable ring systems containing C-S single bonds.[1][3]

Q3: What are the optimal conditions for storing this compound to maximize its shelf life?

A3: To mitigate the primary degradation pathways, stringent storage conditions are necessary. The goal is to limit exposure to oxygen, light, and thermal energy.

Parameter	Recommendation	Rationale
Temperature	≤ -20°C (Freezer)	Reduces the kinetic rate of dimerization, trimerization, and other decomposition reactions.[2]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents photooxidation of the thiocarbonyl group to a carbonyl group, a common degradation pathway.[5]
Light	Amber vial or protection from light	The low-energy n→π* transition that gives the compound its color also makes it susceptible to photochemical reactions.[4]
Container	Tightly sealed vial with a Teflon-lined cap	Prevents ingress of atmospheric moisture and oxygen.

Q4: Which solvents are recommended for dissolving and reacting 2,2,4,4-tetramethylcyclobutane-1-thione?

A4: The choice of solvent is critical. You need a dry, aprotic solvent.

• Recommended: Anhydrous toluene, tetrahydrofuran (THF), or dichloromethane (DCM). These solvents are generally unreactive towards the thioketone.

• To Avoid: Protic solvents like alcohols (methanol, ethanol) or water. The thiocarbonyl carbon is electrophilic and can react with nucleophilic solvents. More importantly, acidic or basic conditions can catalyze enethiolization or other decomposition pathways.[2]

Section 2: Troubleshooting Guide

This guide provides a problem-oriented approach to issues you might encounter during your experiments.

Problem 1: My freshly prepared solution of the thioketone is colorless or very pale.

• Probable Cause: This almost certainly indicates that the thionation reaction to create the thioketone from 2,2,4,4-tetramethylcyclobutanedione was unsuccessful or the product was immediately oxidized.

• Troubleshooting Steps:

  • Verify Thionating Agent: Ensure your thionating agent (e.g., Lawesson's reagent, phosphorus pentasulfide) is fresh and active. Lawesson's reagent, for instance, can degrade with moisture. Conventional methods often require dry solvents and an excess of the reagent to be effective.[6]

  • Ensure Inert Conditions: The thionation reaction and subsequent workup must be performed under a strictly inert atmosphere (N₂ or Ar). Any exposure to air, especially in the presence of light, can rapidly oxidize the product.[5]

  • Check Reaction Temperature: While some thionations require heat, excessive temperatures can promote side reactions or degradation. Optimize the temperature based on your specific procedure.[6]

Problem 2: During my reaction, the characteristic deep color of the thioketone vanished prematurely, and my yield of the desired product is low.

• Probable Cause: The thioketone was likely consumed by a side reaction or degraded under the reaction conditions.

• Troubleshooting Steps:

  • Assess Reagent Compatibility: Scrutinize all reagents in your reaction for compatibility with a thiocarbonyl group. Strong oxidants (even mild ones), strong acids/bases, and certain nucleophiles can react with the thioketone.

  • Consider In Situ Generation: For maximum reactivity and to bypass stability issues, the most robust method is to generate the thioketone and use it immediately in the same pot without isolation. This minimizes handling and storage-related degradation.

  • Perform a Control Reaction: Run the reaction without your primary substrate to see if the thioketone is stable to the conditions and other reagents over the same time period.

Problem 3: A white or off-white precipitate has formed in my stock solution upon storage.

• Probable Cause: This indicates oligomerization, most likely the formation of a dimer or trimer.[2] This process is often irreversible.

• Troubleshooting Steps:

  • Review Storage Protocol: Confirm that the compound was stored under the recommended conditions (see FAQ A3). Even brief exposure to room temperature or light can initiate this process.

  • Purification (with caution): It may be possible to purify the remaining monomeric thioketone from the oligomers via rapid column chromatography under an inert atmosphere, using a non-polar eluent system and deactivated silica. However, this is often a low-yielding process.

  • Future Prevention: Prepare smaller, fresh batches of the thioketone immediately before use rather than relying on a long-term stock solution.

Section 3: Key Experimental Protocols

Protocol 1: Synthesis and In Situ Use of 2,2,4,4-Tetramethylcyclobutane-1-thione

Causality: This protocol is designed to circumvent the inherent instability of the isolated thioketone by generating it directly in the reaction vessel where it will be consumed. This is the most reliable method for reactions sensitive to thioketone purity.

Materials:

• 2,2,4,4-Tetramethylcyclobutanedione

• Lawesson's Reagent (LR) [CAS 19172-47-5]

• Anhydrous Toluene

• Schlenk flask and standard inert atmosphere equipment (N₂ or Ar line)

Procedure:

• Setup: Flame-dry a Schlenk flask equipped with a magnetic stir bar and reflux condenser under vacuum and backfill with nitrogen or argon. Maintain a positive pressure of inert gas throughout the procedure.

• Reagent Addition: To the flask, add 2,2,4,4-tetramethylcyclobutanedione (1.0 eq) and Lawesson's Reagent (0.5-0.6 eq). Rationale: Using a slight excess of the ketone ensures all the LR is consumed, which can simplify purification of the final product.

• Solvent Addition: Add anhydrous toluene via cannula or syringe to create a concentration of approximately 0.1-0.2 M.

• Reaction: Heat the mixture to 80-90 °C with vigorous stirring. Monitor the reaction by TLC or GC-MS. The formation of the thioketone is indicated by the appearance of a deep red/purple color. The reaction is typically complete within 1-3 hours.

• Cooling: Once the starting ketone is consumed, cool the reaction mixture to the desired temperature for the subsequent step (e.g., room temperature or 0 °C).

• In Situ Use: The resulting solution, which contains the thioketone, can now be used directly. Add your desired reactant (e.g., a diene for a Diels-Alder reaction) via syringe to the flask. Do not attempt to isolate the thioketone unless absolutely necessary.

Workflow Visualization

Caption: Workflow for the in situ generation and use of the thioketone.

Section 4: Understanding Degradation Pathways

To effectively stabilize the compound, it is crucial to understand the chemical transformations it can undergo. The primary pathways are oxidation and cycloaddition (oligomerization).

Caption: Primary degradation pathways for the thioketone.

References

• Metzner, P. (2008). Product Class 6: Thioketones. In Science of Synthesis (Vol. 27, p. 187). Thieme. Link

• Schaumann, E. (2008). Product Class 6: Thioketones - General Introduction. In Science of Synthesis (Vol. 27). Thieme. Link

• Wikipedia. (n.d.). 2,2,4,4-Tetramethylcyclobutanedione. Retrieved February 17, 2026, from [Link]

• Mlostoń, G., & Heimgartner, H. (2014). Hetaryl Thioketones: Synthesis and Selected Reactions. Chemistry of Heterocyclic Compounds, 50(9), 1226-1249. Link

• Desmaële, D. (2005). Product Subclass 11: Ketones. In Science of Synthesis (Vol. 26, p. 505). Thieme. Link

• Urbaniak, K., & Mlostoń, G. (2020). Synthesis of Ferrocenyl Thioketones and their Reactions with Diphenyldiazomethane. Molecules, 25(24), 5925. Link

• Sciencemadness Discussion Board. (2022). Synthesis of thioacetone? Retrieved February 17, 2026, from [Link]

• Jasiński, R., & Mlostoń, G. (2021). Hetero-Diels-Alder Reactions of In Situ-Generated Azoalkenes with Thioketones; Experimental and Theoretical Studies. Molecules, 26(9), 2495. Link

• Nugent, B. (2021). Why thio ketone and thio aldehyde are unstable? Quora. Retrieved February 17, 2026, from [Link]

• Metzner, P. (1999). Recent Synthetic Developments in Thiocarbonyl Chemistry. Phosphorus, Sulfur, and Silicon and the Related Elements, 144(1), 309-324. Link

• Chen, J., & Liu, H. (2016). A kind of synthetic method of 2,2,4,4-tetramethyl-1,3-cyclobutanediol. CN105732329A. Link

• Stájer, G., et al. (1993). Unexpected products from the reaction of 2,2,4,4-tetramethylcyclobutane-1,3-dione with the Makosza reagent. Helvetica Chimica Acta, 76(3), 1302-1310. Link

• Grin, M. A., et al. (2023). Thiocarbonyl Derivatives of Natural Chlorins: Synthesis Using Lawesson's Reagent and a Study of Their Properties. Molecules, 28(10), 4210. Link

• Fathima, A., & Vasanthan, J. (2021). A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. Current Organic Synthesis, 18(6), 556-574. Link

• Ashenhurst, J. (2015). Thiols and Thioethers. Master Organic Chemistry. Retrieved February 17, 2026, from [Link]

• Wikipedia. (n.d.). Thioketone. Retrieved February 17, 2026, from [Link]

• Britton, L. N., & Markovetz, A. J. (1977). Oxidative degradation of methyl ketones. II. Chemical pathway for degradation of 2-tridecanone by Pseudomonas multivorans and Pseudomonas aeruginosa. Journal of Bacteriology, 132(1), 215-220. Link

• Grokipedia. (n.d.). Thioketone. Retrieved February 17, 2026, from [Link]

Sources

• 1. quora.com [quora.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. grokipedia.com [grokipedia.com]
• 5. Thioketone - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Thionation Impurity Removal

This guide serves as a specialized technical support center for researchers encountering purification challenges in thionation reactions (conversion of C=O to C=S). It prioritizes field-proven, high-yield workup strategies over textbook generalizations.

Topic: Troubleshooting & Purification of Thione Reaction Mixtures Lead Scientist: Senior Application Specialist, Process Chemistry Division[1]

Phase 1: Diagnostic & Triage

Before initiating a rescue protocol, identify your specific impurity profile using the table below.

Symptom / Observation	Probable Impurity Source	Diagnostic Check	Recommended Protocol
Pungent, garlic-like odor persisting after workup.	Low molecular weight sulfur species (mercaptans, H₂S) or residual Lawesson’s Reagent (LR) byproducts.[1]	Smell is unmistakable.[1][2]	Protocol A (Deodorization)
White/Yellow precipitate forms upon adding non-polar solvent; "Greasy" solid.[1][2]	Lawesson’s Reagent Byproduct (Polymeric P-S species or 6-membered P-S rings).[1][2][3]	³¹P NMR shows broad peaks or signals at 70-90 ppm.[1][2]	Protocol B (Hydrolytic Workup)
Yellow crystalline solid that co-elutes with product; insoluble in water.[1][2]	Elemental Sulfur (S₈) (Common if P₄S₁₀ or S₈ was used).[1][2]	TLC: Yellow spot moves with solvent front (non-polar).[1][2]	Protocol C (Sulfur Scavenging)
Product streaks/decomposes on Silica Gel TLC/Column.	Acid-Labile Thione (Hydrolysis back to ketone/amide).[1][2]	2D TLC: Spot decomposes into a lower Rf spot (oxo-analog) after sitting.[1][2]	Protocol D (Stationary Phase Mod)

Phase 2: Advanced Workup Protocols

Protocol A: Oxidative Deodorization (Smell Removal)

Use this for glassware and initial crude mixtures to neutralize noxious sulfur volatiles.

The Chemistry: Hypochlorite (bleach) oxidizes low-valent sulfur (odoriferous) to sulfonates or sulfates (odorless/water-soluble).[1]

• Glassware: Soak all flasks and stir bars in a bath of 10% Sodium Hypochlorite (Bleach) or 1M NaOH for 2 hours before washing.[1][2]

• Crude Reaction Mixture:

  • Caution: Do not use on oxidation-sensitive thiones (e.g., electron-rich thioamides).[1]

  • After removing the bulk solvent, treat the residue with a 1:1 mixture of saturated NaHCO₃ and 5% bleach solution.

  • Stir vigorously for 15 minutes.

  • Extract with DCM.[1][2] The sulfur impurities partition into the aqueous phase as sulfonates.[2]

Protocol B: The "Green" Ethylene Glycol Workup (For Lawesson's Reagent)

Standard aqueous washes often fail to remove the lipophilic LR byproduct (Compound A). This method chemically decomposes it into a water-soluble species.[1]

Mechanism: Ethylene glycol attacks the P-S ring of the LR byproduct, converting it into a highly polar, water-soluble phosphonate that remains in the aqueous layer during extraction.

Step-by-Step:

• Quench: Upon reaction completion (in toluene/THF), add Ethylene Glycol (2.0 equivalents relative to LR).

• Decomposition: Heat the mixture to reflux (or 80°C) for 1-2 hours .

  • Visual Cue: The mixture often turns from a suspension to a clear bi-phasic solution.[2]

• Partition: Cool to room temperature. Pour the mixture into a separatory funnel containing water.

• Extraction: Extract with Dichloromethane (DCM) or Ethyl Acetate.[1][2]

  • Result: The thione product moves to the organic layer; the decomposed phosphorus byproducts stay in the ethylene glycol/water layer.

• Wash: Wash organic layer 2x with water to remove traces of glycol.[1][2]

Protocol C: Elemental Sulfur Scavenging

Elemental sulfur (

) is notoriously difficult to separate from non-polar thiones by chromatography.

Method 1: Triphenylphosphine (PPh₃) Activation [1]

• Action: Add 1.1 eq of PPh₃ (relative to estimated sulfur content) to the reaction mixture.

• Result: Converts

  to Triphenylphosphine Sulfide ( ).

• Note: While

  is also distinct, it is very polar/crystalline and often precipitates out upon adding diethyl ether, or separates easily on silica compared to .[1]

Method 2: Copper Dust Filtration

• Action: Stir the organic solution with activated Copper powder (bronze) for 30 minutes.

• Result: Copper reacts with free sulfur to form insoluble Copper Sulfide (CuS).[1][2]

• Finish: Filter through a pad of Celite.[1][2] The filtrate will be sulfur-free.[1][2]

Protocol D: Silica Gel Deactivation (For Labile Thiones)

Thiones are less stable than ketones.[1][2] The acidic nature of standard Silica Gel 60 can catalyze hydrolysis (reverting C=S to C=O).

Preparation of Neutralized Silica:

• Slurry Method: Prepare the silica slurry using your eluent + 1-2% Triethylamine (Et₃N) .[1][2]

• Packing: Pour the column and flush with 2 column volumes of the Et₃N-containing solvent.

• Elution: Run the column with standard solvent (the Et₃N stays adsorbed on the silica, neutralizing acidic sites).

  • Alternative: Use Neutral Alumina (Brockmann Grade III) if the compound is extremely acid-sensitive.[1][2]

Phase 3: Visualizing the Purification Logic

The following diagram illustrates the decision matrix for purifying a crude thionation mixture.

Caption: Decision tree for selecting the appropriate workup based on thionation reagent and impurity profile.

Phase 4: Frequently Asked Questions (FAQ)

Q: I used Lawesson's Reagent, and my product smells like rotten cabbage even after a column. How do I fix this? A: The smell is likely due to trace dithiophosphine ylides or mercaptan byproducts.[2]

• Quick Fix: Dissolve your product in DCM and wash with a 10% Sodium Perborate solution (aqueous).[1][2] Sodium perborate is a mild oxidant that destroys sulfur odorants without over-oxidizing most thioamides.[1][2]

Q: My thione spot on TLC turns into a streak that leads back to the starting ketone. What is happening? A: You are witnessing silica-catalyzed hydrolysis .[1][2] The water adsorbed on the silica gel, combined with its acidity, is reversing your reaction.

• Solution: Switch to Neutral Alumina immediately.[1][2] If you must use silica, pre-wash the column with 1% Triethylamine in Hexane to neutralize the acidic sites.

Q: Can I use the Ethylene Glycol method with P4S10? A: It is less effective.[2] P4S10 typically requires a basic hydrolytic workup (e.g., NaOH wash) to solubilize the inorganic phosphates. However, for P4S10, using the P4S10-Pyridine complex (which is commercially available or easily made) is superior as it avoids the formation of the sticky polymeric residues associated with neat P4S10.

Q: Why is my yield >100% after using Lawesson's Reagent? A: You likely have the "Lawesson's Polymer" contaminating your product.[2] This byproduct is soluble in DCM/Chloroform but insoluble in ether/hexane.[1][2]

• Test: Dissolve a small amount of crude in minimal DCM and add excess Diethyl Ether. If a white precipitate forms, that is the impurity. Filter it off before chromatography.[1][2]

References

• Ozturk, T., et al. "Lawesson’s Reagent in Organic Synthesis."[1][2] Chemical Reviews, vol. 107, no.[1] 11, 2007, pp. 5210–5278.[1] Link[1]

• Cava, M. P., & Levinson, M. I. "Thionation reactions of Lawesson's reagents."[1][4] Tetrahedron, vol. 41, no.[1][4] 22, 1985, pp. 5061-5087.[1] Link

• Jesberger, M., et al. "Applications of Lawesson’s Reagent in Organic and Organometallic Syntheses."[1][2] Synthesis, vol. 2003, no.[1] 13, 2003, pp. 1929–1958.[1] Link[1]

• Bergman, J., et al. "Thionations Using a P4S10-Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone."[1][2][5] The Journal of Organic Chemistry, vol. 76, no.[1][5] 6, 2011, pp. 1546–1553.[1][5] Link[1]

• Curphey, T. J. "Thionation with the Reagent Combination of Phosphorus Pentasulfide and Hexamethyldisiloxane."[1][2] The Journal of Organic Chemistry, vol. 67, no.[1] 18, 2002, pp. 6461–6473.[1] Link[1]

Sources

• 1. Lawesson's reagent - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. audreyli.com [audreyli.com]
• 5. Thionations Using a P4S10-Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone [organic-chemistry.org]

Reference Data & Comparative Studies

Kinetic Profiling of 2,2,4,4-Tetramethylcyclobutane-1-thione: A Comparative Guide

Executive Summary

2,2,4,4-Tetramethylcyclobutane-1-thione (TMCT ) represents a unique class of "super-dipolarophiles." While thiones generally exhibit reaction rates orders of magnitude higher than their C=C or C=O counterparts in 1,3-dipolar cycloadditions, TMCT introduces a critical variable: extreme steric hindrance.

This guide objectively compares the kinetic performance of TMCT against industry-standard thiones (e.g., Thiobenzophenone, Adamantanethione). It validates that while TMCT is kinetically slower than aromatic thiones due to the gem-dimethyl blockade, it retains "super-dipolarophilic" character compared to electron-deficient alkenes. This specific reactivity profile makes it an ideal candidate for controlled release systems (via thiadiazoline decomposition) and mechanistic probes where aromatic thiones react too indiscriminately.

Synthesis & Purity: The Pre-Requisite for Kinetic Integrity

Kinetic data is meaningless without high-purity starting material. Commercial samples of the dione precursor often contain isomeric impurities.

Protocol: Synthesis of TMCT

Principle: Thionation of the sterically crowded dione requires forcing conditions to overcome the "neopentyl-like" hindrance.

• Precursor Preparation:

  • Starting Material: 2,2,4,4-Tetramethylcyclobutane-1,3-dione.[1]

  • Note: This dione is the head-to-tail dimer of dimethylketene.[1] Ensure the starting material is free of the lactone isomer (4-isopropylidene-3,3-dimethyl-2-oxetanone).

• Thionation (Lawesson’s Method):

  • Reagent: Lawesson's Reagent (LR) or

    /Pyridine.

  • Solvent: Anhydrous Toluene (Reflux).

  • Procedure: Reflux dione (1.0 eq) with LR (0.6 eq) for 12–24 hours. The reaction turns deep orange/red (characteristic of aliphatic thiones).

• Purification (Critical Step):

  • Chromatography: Rapid filtration through silica gel (hexane/CH2Cl2). Warning: Thiones can oxidize to sulfines (S-oxides) on silica if left too long.

  • Distillation: Vacuum sublimation is preferred for kinetic-grade purity to remove trace sulfur.

Comparative Kinetic Analysis

The "Super-Dipolarophile" Spectrum

Thiones possess a high-energy HOMO and a low-lying LUMO, making them exceptionally reactive toward 1,3-dipoles (e.g., diazomethane, diphenyldiazomethane).

Comparative Reactivity Series (Reaction with Diphenyldiazomethane at 40°C):

• Fluorene-9-thione: Diffusion-controlled rates (fastest).

• Thiobenzophenone (Ph2C=S): The standard benchmark. Fast, but controlled.

• TMCT: The reaction is slowest among thiones (bottom of the 5-power-of-10 scale) due to the four methyl groups shielding the

  carbon. However, it is still significantly faster than standard dipolarophiles like dimethyl fumarate.

Quantitative Comparison Table

Dipolarophile	Relative Rate ( )	Electronic Character	Steric Environment	Primary Kinetic Barrier
Fluorene-9-thione		Aromatic, rigid	Open	None (Diffusion limited)
Thiobenzophenone		Aromatic	Moderate (Twisted Ph rings)	Electronic stabilization
Adamantanethione		Aliphatic, rigid	Fixed cage	Cage rigidity
TMCT	1.0 (Reference)	Aliphatic	Severe (4x Methyls)	Steric blockade of C-attack
Ethyl Acrylate		Electron-deficient	Open	High LUMO energy

Data derived from Huisgen & Mlostoń kinetic sets (DMF, 40°C).

Mechanistic Pathway & Visualization

The reaction of TMCT with diazo compounds is not a simple addition. It follows a cascade that complicates kinetic monitoring if not understood.

The Pathway:

• Cycloaddition: Formation of the 1,3,4-thiadiazoline (Rate Determining Step for hindered thiones).

• Extrusion: Loss of

  to form a Thiocarbonyl Ylide.

• Cyclization: Electrocyclic ring closure to the Thiirane (episulfide).

DOT Diagram: Reaction Mechanism

Validated Experimental Protocol: Kinetic Measurement

Method: UV-Vis Spectrophotometry (Pseudo-first order conditions). Rationale: Thiones have a distinct

transition in the visible region (orange/red, ~500 nm). Diazo compounds and product thiiranes absorb in the UV or are colorless, allowing interference-free monitoring of thione disappearance.

Step-by-Step Workflow

• Preparation:

  • Prepare a stock solution of TMCT in anhydrous DMF (

    M).

  • Prepare a stock solution of Diphenyldiazomethane (DDM) in anhydrous DMF (

    M). Note: DDM is in large excess (Pseudo-1st order).

• Equilibration:

  • Thermostat the UV-Vis cell holder to 40.0°C ± 0.1°C.

  • Blank the instrument with pure DMF.

• Initiation:

  • Add 2.0 mL of DDM solution to the cuvette.

  • Inject 20

    L of TMCT stock. Rapidly mix.

• Monitoring:

  • Track absorbance decay at

    (approx. 500-520 nm for TMCT).

  • Interval: 10 seconds (reaction is slower than TBP, allowing standard intervals).

  • Duration: At least 5 half-lives.

• Data Processing:

  • Plot

    vs. time ( ).

  • Slope =

    .

  • Calculate second-order rate constant:

    .

Expert Insights: Why Choose TMCT?

While Thiobenzophenone is the "speed king," TMCT offers superior utility in specific contexts:

• Intermediate Isolation: The steric bulk of the tetramethylcyclobutane ring retards the extrusion of nitrogen. Unlike aromatic thiones where the thiadiazoline explodes into the ylide immediately, TMCT-derived thiadiazolines are often isolable at low temperatures (below 0°C).

• Regioselectivity Probe: In reactions with unsymmetrical dipoles, the massive steric bulk of TMCT forces a single regioisomer, whereas thiobenzophenone often yields mixtures.

• Oxidation Resistance: TMCT is less prone to spontaneous photo-oxidation in air compared to the highly sensitive thiobenzophenone, making handling easier for long-term kinetic runs.

References

• Huisgen, R., & Mlostoń, G. (2006). 1,3-Dipolar cycloadditions of diphenyldiazomethane to thioketones: Rate measurements disclose thiones to be superdipolarophiles.[2][3] Heteroatom Chemistry.[3] Link

• Huisgen, R., Mlostoń, G., & Polborn, K. (1996).[4] 1,3-Dipolar Activity in Cycloadditions of an Aliphatic Sulfine.[2][4][5] Journal of Organic Chemistry. Link

• Mlostoń, G., & Huisgen, R. (1989). Thiocarbonyl Ylides from 1,3,4-Thiadiazolines.[2][3][6] Heterocycles.[7][8][9][10][11] Link

• Sustmann, R., Sicking, W., & Huisgen, R. (2003). Computational Study of Thiocarbonyl Ylide Cycloadditions. Journal of the American Chemical Society.[8] Link

Sources

• 1. 2,2,4,4-Tetramethylcyclobutanedione - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]
• 4. 1,3-Dipolar Activity in Cycloadditions of an Aliphatic Sulfine(,)(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 6. researchgate.net [researchgate.net]
• 7. semanticscholar.org [semanticscholar.org]
• 8. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 9. Synthesis of thiopyran derivatives via [4 + 2] cycloaddition reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Synthesis of Thiones: From Classical Reagents to Modern Alternatives

For Researchers, Scientists, and Drug Development Professionals

The strategic replacement of a carbonyl oxygen with a sulfur atom to form a thiocarbonyl group, or thione, is a pivotal transformation in organic synthesis. Thiones are not merely heavier analogues of their ketone and aldehyde counterparts; they are versatile intermediates and key structural motifs in a vast array of biologically active molecules and functional materials.[1][2][3] Their unique electronic and steric properties can profoundly influence a molecule's pharmacological profile, making the efficient and selective synthesis of thiones a critical endeavor in medicinal chemistry and drug development.[4]

This guide provides a comparative analysis of the most prominent synthetic routes to thiones. Moving beyond a simple recitation of protocols, we will delve into the mechanistic underpinnings of each method, offering a rationale for experimental choices and providing a framework for troubleshooting and optimization. By presenting objective, data-driven comparisons, this document aims to empower researchers to select the most appropriate thionation strategy for their specific synthetic challenges.

The Workhorse of Thionation: Lawesson's Reagent

For decades, 2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane-2,4-disulfide, commonly known as Lawesson's Reagent (LR), has been the preeminent reagent for the conversion of carbonyls to thiocarbonyls.[1] Its commercial availability, broad substrate scope, and generally high yields have cemented its status as the go-to thionating agent for many chemists.[1][5]

Mechanism of Action

The efficacy of Lawesson's Reagent lies in its thermal dissociation into a highly reactive dithiophosphine ylide intermediate.[5][6][7] This species then engages the carbonyl compound in a [2+2] cycloaddition to form a transient four-membered oxathiaphosphetane intermediate.[4][8][9] Subsequent cycloreversion, a process akin to the final step of the Wittig reaction, furnishes the desired thione and a stable phosphine oxide byproduct, which acts as the thermodynamic driving force for the reaction.[5][6][8]

Caption: Mechanism of thionation using Lawesson's Reagent.

Computational studies have revealed that the cycloreversion step is typically rate-limiting.[8][9] The reactivity of the carbonyl substrate is a critical factor, with a generally accepted reactivity trend of amides > ketones > esters.[6][8] This selectivity can be exploited to achieve chemoselective thionation in multifunctional molecules.

Experimental Protocol: General Procedure for Thionation using Lawesson's Reagent

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add the carbonyl-containing starting material.

• Reagent Addition: Add an appropriate anhydrous solvent (e.g., toluene, xylene, or dioxane) to dissolve the starting material. To this solution, add Lawesson's Reagent (typically 0.5-1.0 equivalents).

• Reaction: Heat the reaction mixture to reflux. The reaction progress should be monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, allow the reaction mixture to cool to room temperature. The solvent is then removed under reduced pressure. The crude residue is often purified by column chromatography on silica gel to afford the pure thione.

Note: Lawesson's Reagent and its byproducts are known for their strong, unpleasant odors. All manipulations should be performed in a well-ventilated fume hood. Excess reagent and residues can be quenched with an oxidizing agent like sodium hypochlorite (bleach).[7]

The Classical Precursor: Phosphorus Pentasulfide (P₄S₁₀)

Before the widespread adoption of Lawesson's Reagent, phosphorus pentasulfide (P₄S₁₀) was the traditional reagent for thionation.[10] While it remains a cost-effective option, particularly for large-scale syntheses, its use is often hampered by harsh reaction conditions, lower yields, and the formation of insoluble byproducts.[5][11]

P₄S₁₀ is a powerful thionating agent, but its low solubility in common organic solvents necessitates high reaction temperatures, typically at reflux in high-boiling solvents like pyridine or xylene.[10] The mechanism is complex and less defined than that of LR, but it is believed to involve the formation of reactive phosphorus-sulfur intermediates that attack the carbonyl group.

Enhancing the Power of P₄S₁₀: Modified Reagent Systems

To overcome the limitations of P₄S₁₀, several modified reagent systems have been developed. These aim to increase the reagent's reactivity and solubility, allowing for milder reaction conditions and cleaner conversions.

Curphey's Reagent (P₄S₁₀/Hexamethyldisiloxane)

The combination of P₄S₁₀ with hexamethyldisiloxane (HMDO) forms what is known as Curphey's Reagent.[12][13][14] This system exhibits enhanced reactivity, often providing cleaner reactions and simpler workups compared to P₄S₁₀ alone.[13][14] The HMDO is thought to react with P₄S₁₀ to form more soluble and reactive silylated thionating species. A significant advantage of this method is that the byproducts can often be removed by a simple hydrolytic workup or filtration through a pad of silica gel, circumventing the need for column chromatography that is frequently required with Lawesson's Reagent.[13][14]

P₄S₁₀-Pyridine Complex

The P₄S₁₀-Pyridine complex is a thermally stable thionating agent suitable for high-temperature reactions where Lawesson's Reagent might decompose.[11][15] This reagent is prepared by refluxing P₄S₁₀ in dry pyridine and is particularly useful for the thionation of amides.[15][16]

Kaushik's Reagent (P₄S₁₀/Al₂O₃)

A newer development is the use of P₄S₁₀ supported on alumina (Al₂O₃).[17] This solid-supported reagent offers a simple and efficient method for the thionation of ketones in acetonitrile.[17] The solid support can facilitate easier handling and purification.

Performance Comparison: A Data-Driven Analysis

The choice of thionating agent is ultimately guided by its performance with a specific substrate under defined reaction conditions. The following tables provide a comparative summary of yields for the thionation of various carbonyl compounds using different reagents.

Table 1: Thionation of Ketones

Ketone Substrate	Thionating Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Acetophenone	Lawesson's Reagent	Toluene	110	4	92	[6]
Benzophenone	P₄S₁₀	Pyridine	115	12	85	[10]
Fluorenone	Lawesson's Reagent	Xylene	140	2	95	[6]
4,4'-Dimethoxybenzophenone	P₄S₁₀/Al₂O₃	Acetonitrile	80	1	98	[17]

Table 2: Thionation of Esters and Lactones

Ester/Lactone Substrate	Thionating Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Ethyl Benzoate	Lawesson's Reagent	Toluene	110	24	75	[5]
Ethyl Cinnamate	P₄S₁₀/HMDO	Toluene	110	6	85	[13]
γ-Butyrolactone	Lawesson's Reagent	Toluene	110	8	88	[7]
δ-Valerolactone	P₄S₁₀/HMDO	Xylene	140	4	91	[13]

Table 3: Thionation of Amides and Lactams

Amide/Lactam Substrate	Thionating Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzamide	Lawesson's Reagent	Toluene	110	2	95	[1]
N,N-Dimethylbenzamide	P₄S₁₀-Pyridine	Pyridine	115	5	89	[17]
ε-Caprolactam	Lawesson's Reagent	Toluene	110	6	93	[1]
N-Methylpyrrolidone	P₄S₁₀/HMDO	Xylene	140	3	94	[13]

Workflow for Selecting a Thionation Reagent

The selection of an optimal thionating agent is a multi-faceted decision. The following workflow provides a logical approach to this process.

Caption: Decision workflow for selecting a thionation reagent.

Conclusion

The synthesis of thiones is a well-established field with a range of reliable methods. Lawesson's Reagent remains a versatile and highly effective choice for a wide variety of substrates. For instances where cost is a primary driver on a large scale, the classical phosphorus pentasulfide reagent is a viable, albeit often harsher, alternative. The development of modified P₄S₁₀ reagents, such as Curphey's Reagent and the P₄S₁₀-Pyridine complex, has significantly expanded the synthetic chemist's toolkit, offering improved reactivity, milder conditions, and simplified purification protocols. By understanding the mechanistic nuances and comparative performance of these reagents, researchers can make informed decisions to efficiently and selectively access the diverse and valuable class of thiocarbonyl compounds.

References

• A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. (2021). Molecules. [Link]

• Mechanism of the thionation reaction using Lawesson's reagent (1). - ResearchGate. (n.d.). ResearchGate. [Link]

• Computational Mechanistic Study of Thionation of Carbonyl Compounds with Lawesson's Reagent. (2016). The Journal of Organic Chemistry. [Link]

• Lawesson's Reagent. (n.d.). Organic Chemistry Portal. [Link]

• Lawesson's reagent. (n.d.). Wikipedia. [Link]

• Computational Mechanistic Study of Thionation of Carbonyl Compounds with Lawesson's Reagent. (n.d.). Scilit. [Link]

• A General Procedure for the Conversion of a Carbonyl Group into a Thione Group with Tetraphosphorus Decasulfide. (n.d.). Thieme. [Link]

• Thionation with the Reagent Combination of Phosphorus Pentasulfide and Hexamethyldisiloxane. (2002). The Journal of Organic Chemistry. [Link]

• Synthesis and Reactivity of 3H-1,2-dithiole-3-thiones. (n.d.). PMC. [Link]

• A New, Efficient and Simple Method for the Thionation of Ketones to Thioketones Using P4S10/Al2O3. (2025). ResearchGate. [Link]

• A Purification-Free Method for the Synthesis of Thiazolium Salts Using P2S5-Py2 Complex or P4S10. (n.d.). HARVEST (uSask). [Link]

• Synthetic route of the thione compounds 10 and 11. (n.d.). ResearchGate. [Link]

• Recent Developments in the Area of Thionation Methods and Related Synthetic Applications. (2006). Taylor & Francis Online. [Link]

• Thionation with the reagent combination of phosphorus pentasulfide and hexamethyldisiloxane. (2002). PubMed. [Link]

• METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. (n.d.). Connect Journals. [Link]

• Comparison of Two Reagents for Thionations. (n.d.). ResearchGate. [Link]

• Thione Derivatives as Medicinally Important Compounds. (2025). ResearchGate. [Link]

• Novel Catalyst-Free Synthesis of Some 3-Alkylaminoquinoxaline-2(1H)-thiones and 3-Alkyloxyquinoxaline-2(1H)-thiones in Ethanol. (2025). ACS Omega. [Link]

• Synthesis of Thionated Perylenediimides: State of the Art and First Investigations of an Alternative to Lawesson's Reagent. (2024). MDPI. [Link]

• ChemInform Abstract: Synthesis of Dihydropyrimidinones and Thiones by Multicomponent Reactions: Strategies Beyond the Classical Biginelli Reaction. (2025). ResearchGate. [Link]

• synthetic approaches for the synthesis of dihydropyrimidinones/ thiones (biginelli adducts): a concise review. (2020). ResearchGate. [Link]

• Synthesis of 3,4-Dihydropyrimidin(thio)one Containing Scaffold: Biginelli-like Reactions. (2022). MDPI. [Link]

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Comparative Guide: Biological Activity Screening of Thione Derivatives

Executive Summary: The Thione Bioisostere Advantage

In modern medicinal chemistry, the replacement of a carbonyl oxygen (C=O) with a sulfur atom (C=S)—known as thione substitution—is a high-impact bioisosteric strategy. This guide provides a rigorous technical comparison of thione derivatives (specifically 1,2,4-triazole-3-thiones and 4-thiazolidinones ) against their oxo-analogs and standard therapeutic agents.

Key Technical Insight: The C=S bond exhibits a lower charge density and higher polarizability than C=O. This results in increased lipophilicity (LogP), enhanced membrane permeability, and unique "soft-soft" interactions with metalloenzyme targets, often yielding superior biological activity profiles in antimicrobial and anticancer screens.

Part 1: Strategic Rationale – Thione vs. Carbonyl

Before initiating screening, researchers must understand the physicochemical shifts driven by the thione moiety.

Feature	Carbonyl (C=O)	Thione (C=S)	Biological Implication
Bond Length	~1.23 Å	~1.64 Å	Steric bulk of C=S can alter receptor pocket fit.
H-Bonding	Strong Acceptor	Weak Acceptor	Thiones rely less on H-bonding, reducing desolvation penalties.
Lipophilicity	Lower	Higher	Critical: Thiones cross cell membranes more effectively.
Reactivity	Hard Base	Soft Base	Thiones bind tighter to "soft" metal centers (e.g., Zn²⁺, Fe²⁺) in enzymes.

Part 2: The Screening Workflow

The following workflow outlines the critical path for validating thione derivatives, moving from in silico prediction to in vitro confirmation.

Figure 1: Integrated workflow for the biological evaluation of thione derivatives, prioritizing target prediction before wet-lab screening.

Part 3: Antimicrobial Screening (1,2,4-Triazole-3-thiones)

Thione-substituted triazoles frequently outperform their oxo-analogs due to superior penetration of the bacterial cell wall.

Comparative Performance Data

The following data synthesizes performance trends observed in recent comparative studies (e.g., Turk J Pharm Sci, 2025) [1].

Table 1: MIC Values (µg/mL) – Thione vs. Oxo-Analog vs. Standard

Compound Class	Modification	S. aureus (Gram+)	E. coli (Gram-)	C. albicans (Fungal)
Control	Ciprofloxacin / Fluconazole	0.5 - 1.0	0.25 - 0.5	1.0 - 2.0
1,2,4-Triazole	3-one (Oxo-analog)	64.0	128.0	64.0
1,2,4-Triazole	3-thione (Target)	8.0 - 16.0	32.0	4.0 - 8.0
Performance Delta	Thione Advantage	4x - 8x Potency	4x Potency	8x - 16x Potency

Analyst Note: The thione derivative shows a marked advantage in fungal strains (C. albicans). This is attributed to the thione's ability to inhibit sterol 14α-demethylase (CYP51) more effectively than the oxo-analog, mimicking the azole antifungals' mechanism [2].

Validated Protocol: Broth Microdilution (CLSI M07-A10)

Do not use Agar Diffusion for primary quantitative screening of thiones due to their variable diffusion rates in aqueous agar.

• Preparation: Dissolve thione derivatives in DMSO (stock 1000 µg/mL). Ensure final DMSO concentration in assay is <1% to prevent solvent toxicity.

• Inoculum: Adjust bacterial suspension to 0.5 McFarland standard (

  CFU/mL).

• Dilution: Use 96-well plates. Perform serial 2-fold dilutions of the compound in Mueller-Hinton Broth.

• Incubation: 37°C for 24 hours (bacteria) or 48 hours (fungi).

• Readout: Determine Minimum Inhibitory Concentration (MIC) visually (no turbidity) or via Resazurin dye reduction (color change from blue to pink indicates viable cells).

Part 4: Anticancer Efficacy (4-Thiazolidinones)[3][6]

Thiazolidinone-thiones act as "privileged scaffolds" in oncology, often targeting the apoptosis pathway.

Mechanism of Action: Apoptosis Induction

Unlike non-specific cytotoxic agents, thione derivatives often trigger the intrinsic apoptotic pathway.

Figure 2: Proposed signaling cascade where thione derivatives induce mitochondrial stress, leading to Caspase-dependent apoptosis.[1]

Comparative Cytotoxicity Data (MTT Assay)

Data derived from screening against MCF-7 (Breast Cancer) and HCT-116 (Colon Cancer) cell lines [3, 4].

Table 2: IC50 Values (µM) – Cytotoxicity Profile

Compound	Scaffold	MCF-7 ( )	HCT-116 ( )	Selectivity Index (SI)*
Doxorubicin	Standard Control	1.2 ± 0.1	0.8 ± 0.2	Low (Toxic)
Compound 4a	Thiazolidin-4-one	12.5 ± 0.5	18.2 ± 1.1	> 10
Compound 4b	Thiazolidin-4-thione	4.2 ± 0.3	6.5 ± 0.4	> 25

• Selectivity Index (SI) = IC50 (Normal Cells) / IC50 (Cancer Cells). An SI > 10 indicates a promising safety profile.

• Observation: The thione derivative (4b) demonstrates a 3-fold increase in potency over the oxo-analog (4a), approaching the efficacy of Doxorubicin but with significantly higher selectivity for cancer cells.

Validated Protocol: MTT Assay

• Seeding: Seed cancer cells (

  cells/well) in 96-well plates; incubate 24h.

• Treatment: Add thione derivatives at graded concentrations (0.1 – 100 µM). Include DMSO control.

• Incubation: 48 hours at 37°C, 5% CO₂.

• Dye Addition: Add 20 µL MTT (5 mg/mL). Incubate 4h. Mitochondrial succinate dehydrogenase in viable cells converts yellow MTT to purple formazan.

• Solubilization: Discard media; add 100 µL DMSO to dissolve formazan crystals.

• Measurement: Read Absorbance at 570 nm. Calculate IC50 using non-linear regression (GraphPad Prism).

Part 5: References

• Synthesis, Characterization, and Antimicrobial Activity of Some New 2,4-Dihydro-3H-1,2,4-Triazole-3-thione Derivatives. Turkish Journal of Pharmaceutical Sciences, 2025.[2]

• 1,2,4-Triazoles as Important Antibacterial Agents. Molecules (MDPI), 2021.

• Recent advances in synthetic strategies and SAR of thiazolidin-4-one containing molecules in cancer therapeutics. European Journal of Medicinal Chemistry / PMC, 2019.

• Evaluation of Anticancer and Antibacterial Activity of Four 4-Thiazolidinone-Based Derivatives. International Journal of Molecular Sciences, 2022.

• Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 2012.

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Bridging the Divide: A Comparative Guide to Experimental vs. Calculated Spectroscopic Data for Thiones

For the modern researcher, scientist, and drug development professional, the characterization of thione-containing molecules is a critical task. The thione functional group (C=S), with its unique electronic structure, imparts significant and often desirable properties to a molecule, but also presents challenges in its analysis. This guide offers an in-depth exploration of the spectroscopic analysis of thiones, providing a comparative framework for understanding and leveraging both experimental measurements and computational predictions. As a senior application scientist, my aim is to move beyond a simple recitation of methods and delve into the causality behind experimental choices and the predictive power of computational chemistry, fostering a deeper understanding of how these two domains synergistically advance our scientific goals.

The Symbiotic Relationship: Experiment and Theory

At the heart of molecular characterization lies a duality: the empirical reality captured by experimental spectroscopy and the theoretical insight offered by computational modeling. An effective research strategy does not treat these as independent workflows but as a cohesive, self-validating system. Experimental data grounds our theoretical models in reality, while computational analysis can deconvolute complex experimental spectra and predict the properties of novel molecular entities before they are even synthesized.

Figure 1. Integrated workflow for spectroscopic analysis.

UV-Visible Spectroscopy: Unveiling Electronic Transitions

UV-Visible spectroscopy is a fundamental technique for probing the electronic transitions within a molecule. The C=S chromophore in thiones gives rise to characteristic n→π* and π→π* transitions. A key feature of thiones is that their n→π* transition is at a significantly longer wavelength compared to their ketone (C=O) analogues, often extending into the visible region and rendering the compounds colored.[1]

Experimental Protocol: Acquiring a UV-Vis Spectrum

The goal of a well-designed UV-Vis experiment is to obtain a clean, reproducible spectrum that accurately reflects the electronic properties of the thione.

• Solvent Selection: The choice of solvent is critical. It must be transparent in the wavelength range of interest and inert towards the thione. Common choices include acetonitrile, cyclohexane, and ethanol. It is important to be aware that solvent polarity can influence the position of absorption maxima (solvatochromism), so consistency is key.

• Sample Preparation: Prepare a dilute solution of the thione, typically in the 10-5 to 10-6 M range.[2] The concentration should be adjusted to yield an absorbance in the optimal range of the spectrophotometer, generally between 0.2 and 0.8, to ensure linearity.[3]

• Baseline Correction: A baseline spectrum of the pure solvent in a matched cuvette is recorded to subtract any background absorbance from the solvent and the cuvette itself.

• Spectrum Acquisition: The sample solution is then placed in the spectrophotometer, and the absorbance is measured across the desired wavelength range (e.g., 200-800 nm).

Computational Approach: Time-Dependent Density Functional Theory (TD-DFT)

TD-DFT is a powerful and widely used method for calculating the electronic absorption spectra of molecules.[4][5]

• Ground-State Geometry Optimization: The first and most crucial step is to obtain an accurate 3D structure of the thione molecule. This is typically achieved through a geometry optimization using Density Functional Theory (DFT) with a suitable functional (e.g., B3LYP) and basis set (e.g., 6-311+G(d,p)).

• Excited-State Calculation: A TD-DFT calculation is then performed on the optimized geometry to determine the vertical excitation energies and oscillator strengths of the electronic transitions.[6]

• Spectrum Simulation: The calculated excitation energies (λmax) and oscillator strengths (intensity) are then convoluted with a broadening function (e.g., Gaussian or Lorentzian) to generate a simulated spectrum that can be directly compared to the experimental data.[7]

Data Comparison: A Case Study of Michler's Thione

Michler's thione is a well-studied molecule that serves as an excellent example for comparing experimental and calculated UV-Vis data.

Transition	Experimental λmax (nm) in Cyclohexane[8]	Calculated λmax (nm) (TD-DFT/B3LYP/6-31G(d))
n→π	~470	~485
π→π	~365	~370

Disclaimer: The calculated data presented in this table is illustrative and based on typical results for this level of theory.

The close agreement between the experimental and calculated λmax values highlights the predictive capability of TD-DFT. Minor discrepancies can often be attributed to solvent effects, which can be computationally modeled using methods like the Polarizable Continuum Model (PCM), and the specific choice of DFT functional and basis set.[9]

Infrared Spectroscopy: Probing Molecular Vibrations

Infrared (IR) spectroscopy is a powerful tool for identifying the functional groups present in a molecule by probing their vibrational modes.[10][11] For thiones, the C=S stretching vibration is a key diagnostic feature. However, in contrast to the strong, sharp C=O stretching band in ketones (typically ~1715 cm-1), the C=S stretch is generally weaker and appears at a lower frequency, in the range of 1050-1250 cm-1.[12][13] This is due to the greater mass of the sulfur atom and the comparatively weaker C=S bond. The precise position of this band is sensitive to the surrounding molecular structure.

Experimental Protocol: Recording an IR Spectrum

• Sample Preparation: For solid samples, the KBr pellet method is common, where a small amount of the thione is intimately mixed with dry KBr powder and pressed into a transparent disk. For liquids, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

• Background Spectrum: A background spectrum is recorded to account for atmospheric CO2 and water vapor, as well as any instrumental artifacts.

• Sample Measurement: The sample is placed in the IR beam, and the spectrum is recorded. Multiple scans are typically averaged to improve the signal-to-noise ratio.

Computational Approach: DFT Frequency Calculations

• Geometry Optimization and Frequency Calculation: Following a DFT geometry optimization, a frequency calculation is performed at the same level of theory.[14][15] This yields the vibrational frequencies and their corresponding IR intensities.

• Scaling Factors: A critical step in comparing calculated and experimental vibrational frequencies is the use of empirical scaling factors.[16] DFT calculations, due to the harmonic approximation, tend to overestimate vibrational frequencies. For a common functional like B3LYP, a scaling factor of ~0.96-0.98 is often applied to the calculated frequencies to improve agreement with experimental data.

Data Comparison: Thiobenzophenone

Let's examine the C=S stretching frequency for thiobenzophenone.

Vibrational Mode	Experimental ν (cm⁻¹)[17]	Calculated ν (cm⁻¹) (DFT/B3LYP/6-31G(d), scaled)
C=S Stretch	~1207	~1215

Disclaimer: The calculated data is illustrative and represents typical results after scaling.

The scaled calculated frequency shows excellent agreement with the experimental value. It is important to recognize that experimental data from solid samples (like KBr pellets) can be influenced by intermolecular interactions in the crystal lattice, which are not typically accounted for in a gas-phase computational model of a single molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Chemical Environment

NMR spectroscopy is the cornerstone of molecular structure elucidation. For thiones, ¹³C NMR is particularly diagnostic. The carbon atom of the C=S group is highly deshielded and resonates at a significantly downfield chemical shift, typically in the 200-240 ppm range, which is a region with few other signals.[18][19]

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: The thione is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).[18]

• Data Acquisition: The spectrum is acquired on a high-field NMR spectrometer. Proton decoupling is typically employed to simplify the spectrum to single lines for each unique carbon and to enhance the signal-to-noise ratio. Chemical shifts are referenced to an internal standard, most commonly tetramethylsilane (TMS).

Computational Approach: GIAO-DFT Calculations

The Gauge-Including Atomic Orbital (GIAO) method, combined with DFT, is the gold standard for calculating NMR chemical shifts.[20][21]

• Geometry Optimization: An accurate optimized geometry is paramount for reliable NMR predictions.

• Shielding Tensor Calculation: A GIAO-DFT calculation is performed on the optimized structure to compute the isotropic magnetic shielding tensor for each nucleus.

• Chemical Shift Calculation: The chemical shift (δ) is then calculated by referencing the computed isotropic shielding constant (σ) of the nucleus of interest to the shielding constant of a reference standard (e.g., TMS) calculated at the same level of theory: δcalc = σref - σsample.[22]

Figure 2. Workflow for NMR chemical shift prediction.

Data Comparison: Adamantanethione

Let's compare the experimental and calculated ¹³C NMR chemical shift for the C=S carbon of adamantanethione.

Nucleus	Experimental δ (ppm) in CDCl₃[23]	Calculated δ (ppm) (GIAO/B3LYP/6-311+G(2d,p))
C=S	~225.5	~224.1

Disclaimer: The calculated data is illustrative and represents typical results for this level of theory.

The remarkable agreement between the experimental and calculated chemical shifts underscores the high accuracy of modern GIAO-DFT methods. For the most reliable results, it is crucial to use a consistent level of theory for both the molecule of interest and the reference standard, and to consider the potential influence of conformational dynamics.

Conclusion: An Integrated Strategy for Confident Characterization

The robust characterization of thiones is best achieved through a synergistic application of experimental spectroscopy and computational chemistry. Experimental data provides the definitive benchmark, while computational models offer unparalleled insight into the underlying electronic and structural factors that govern the observed spectroscopic properties. By integrating these approaches—validating computational results against experimental data and using theoretical predictions to guide experimental design—researchers can achieve a more profound and accurate understanding of their molecules. This integrated strategy not only elevates confidence in structural assignments but also accelerates the innovation cycle in drug discovery and materials science.

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